6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine

Core Science & Biosynthesis

Engineering Synthetic Lethality: The Role of 6-Bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine in Next-Generation CLK Inhibitors

As the landscape of targeted oncology evolves, the focus of medicinal chemistry has increasingly shifted toward exploiting synthetic lethality in cancers with dysregulated RNA splicing. At the heart of this chemical revolution are privileged heterocyclic building blocks that enable the precise spatial arrangement of pharmacophores. 6-Bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine (CAS 33117-36-1) has emerged as a critical intermediate in this domain, serving as the foundational scaffold for the discovery of Rogocekib (CTX-712), a first-in-class CDC-like kinase (CLK) inhibitor[1][2].

This technical guide dissects the physicochemical properties, mechanistic rationale, and synthetic utility of this imidazo[4,5-b]pyridine derivative, providing a comprehensive blueprint for researchers engaged in kinase inhibitor development.

The Chemical Foundation: Imidazo[4,5-b]pyridine as a Privileged Scaffold

The imidazo[4,5-b]pyridine core is a bioisostere of purine, making it an exceptional ATP-competitive hinge binder in kinase drug discovery. The specific substitution pattern in CAS 33117-36-1 is highly strategic:

• 1,2-Dimethyl Substitution: Provides critical steric bulk that restricts the rotational degrees of freedom when bound to the kinase hinge region, enhancing target residence time.

• 6-Bromo Position: The electron-withdrawing nature of the fused nitrogen atoms renders the pyridine ring highly electron-deficient. This makes the C-Br bond exceptionally electrophilic, priming it for rapid oxidative addition by Palladium(0) catalysts during late-stage functionalization.

Table 1: Physicochemical & Structural Properties

Property	Value
Chemical Name	6-Bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine
CAS Registry Number	33117-36-1
Molecular Formula	C8H8BrN3
Molecular Weight	226.08 g/mol
SMILES String	CC1=NC2=NC=C(Br)C=C2N1C
Structural Role	ATP-pocket hinge-binding precursor

Scaffold Hopping: The Genesis of Rogocekib (CTX-712)

The path to clinical-stage CLK inhibitors required overcoming severe pharmacokinetic (PK) bottlenecks. Early CLK inhibitors, such as the pyrazolopyrimidine-based T-025, exhibited potent in vitro activity but suffered from high lipophilicity (LogD) and poor aqueous solubility, limiting their in vivo bioavailability[2].

To resolve this, medicinal chemists employed a scaffold hopping strategy , transitioning from the pyrazolopyrimidine core to the 1H-imidazo[4,5-b]pyridine core using CAS 33117-36-1 as the starting material. The Causality of the Design: The introduction of the imidazo[4,5-b]pyridine ring significantly lowered the overall lipophilicity of the molecule. This structural pivot dramatically improved aqueous solubility and enhanced mouse metabolic stability (reducing mouse liver microsome clearance rates to 1.9–3.3%/min/mg protein) while maintaining sub-nanomolar potency against CLK2[2]. This optimized scaffold ultimately yielded Rogocekib (CTX-712) .

Mechanistic Biology: Driving Synthetic Lethality

Myelodysplastic syndromes (MDS) and acute myeloid leukemia (AML) frequently harbor heterozygous mutations in splicing factors (SFs) such as SRSF2 and U2AF1[3]. These mutations create a state of biological vulnerability.

CLK kinases (CLK1-4) are responsible for phosphorylating serine/arginine-rich (SR) proteins, a prerequisite for their nuclear translocation and spliceosome assembly. By utilizing the imidazo[4,5-b]pyridine core of CTX-712 to potently inhibit CLK, researchers can block SR protein phosphorylation. In wild-type cells, this causes tolerable splicing stress; however, in SF-mutated cancer cells, the combined burden of the underlying mutation and CLK inhibition triggers catastrophic spliceosome failure and apoptosis—a textbook execution of synthetic lethality [3].

Figure 1: CLK inhibition by CTX-712 leading to synthetic lethality in spliceosome-mutated cells.

Table 2: Kinase Selectivity Profile of CTX-712

The imidazo[4,5-b]pyridine scaffold confers exceptional potency across the CLK family while maintaining a tight selectivity profile against off-target kinases[2].

Target Kinase	IC₅₀ (nM)	Biological Consequence of Inhibition
CLK1	0.69	Disruption of SR protein phosphorylation
CLK2	0.46	Primary driver of alternative splicing modulation
CLK3	3.40	Broad-spectrum spliceosome stress
CLK4	8.10	Broad-spectrum spliceosome stress
DYRK1A	1.10	Synergistic suppression of tumor cell proliferation

Synthetic Workflows & Experimental Protocols

The integration of 6-Bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine into complex drug architectures relies heavily on transition-metal-catalyzed cross-coupling. The following workflows detail the self-validating protocols required to utilize this building block effectively.

Figure 2: Synthetic workflow from CAS 33117-36-1 to the clinical candidate Rogocekib (CTX-712).

Protocol 1: Palladium-Catalyzed Amination (Buchwald-Hartwig)

Rationale: To install the solvent-exposed tail of the kinase inhibitor, a nucleophilic amine must be coupled to the 6-position of the imidazo[4,5-b]pyridine core.

• Preparation: In an oven-dried Schlenk tube, combine 6-Bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine (1.0 eq), the desired functionalized amine (1.2 eq), Pd₂(dba)₃ (0.05 eq), Xantphos (0.1 eq), and Cs₂CO₃ (2.0 eq).

• Atmospheric Control: Evacuate and backfill the vessel with Argon three times. Causality: Pd(0) is highly susceptible to oxidation; strict inert conditions prevent the formation of inactive Pd(II) black, ensuring catalytic turnover.

• Reaction Execution: Add anhydrous, degassed 1,4-dioxane to achieve a 0.1 M concentration. Heat the mixture to 95 °C for 8–12 hours.

• Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The reaction is deemed complete when the distinct M / M+2 isotopic signature of the brominated starting material (m/z ~226/228) is fully depleted and replaced by the product mass.

• Isolation: Cool to room temperature, dilute with EtOAc, and filter through a tightly packed Celite pad to remove inorganic salts and precipitated catalyst. Concentrate and purify via flash column chromatography (DCM/MeOH gradient).

Protocol 2: In Vitro CLK Kinase Inhibition Assay

Rationale: To validate the biological efficacy of the synthesized imidazo[4,5-b]pyridine derivatives, an ATP-competitive Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is utilized.

• Reagent Assembly: Prepare recombinant CLK2 enzyme and a fluorescently labeled SR-protein-derived peptide substrate in a kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Tween-20).

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of the synthesized inhibitor in 100% DMSO. Transfer to a 384-well low-volume plate.

• Equilibration: Add the enzyme/substrate mixture to the compounds and pre-incubate for 15 minutes at room temperature to allow the imidazo[4,5-b]pyridine core to equilibrate within the ATP hinge pocket.

• Initiation & Self-Validation: Initiate the reaction by adding ATP at a concentration equal to its apparent

  for CLK2. Causality: Running the assay at the of ATP ensures the assay is highly sensitive to competitive hinge-binders without being artificially skewed by ATP saturation.

• Termination: After 60 minutes, halt the reaction using a stop buffer containing 20 mM EDTA. The EDTA chelates Mg²⁺, instantly disabling the kinase, effectively freezing the reaction state for accurate reading.

• Detection: Add a Terbium-labeled anti-phospho antibody. Read the TR-FRET signal (emission ratio 520 nm / 495 nm) on a microplate reader and calculate the IC₅₀ using a 4-parameter logistic regression model.

Conclusion & Future Perspectives

The utilization of 6-Bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine (CAS 33117-36-1) represents a masterclass in rational drug design. By serving as the foundational scaffold for Rogocekib (CTX-712), it has enabled the transition of CLK inhibitors from in vitro tool compounds to viable clinical candidates capable of inducing synthetic lethality in spliceosome-mutated malignancies. As research into RNA splicing dysregulation expands, the synthetic versatility and favorable physicochemical profile of this imidazo[4,5-b]pyridine building block will undoubtedly catalyze the discovery of next-generation targeted therapeutics.

References

• Kawakita, Y., Kojima, T., Nii, N., et al. (2025). Discovery of Rogocekib (CTX-712): A Potent and Selective CLK Inhibitor for Cancer Treatment. ACS Medicinal Chemistry Letters. URL:[Link]

• Yoda, A., et al. (2019). CTX-712, a Novel Clk Inhibitor Targeting Myeloid Neoplasms with SRSF2 Mutation. Blood, 134(Supplement_1), 843. URL:[Link]

• Chordia Therapeutics. (2025). Publication of Research on the Discovery of CLK Inhibitor Rogocekib. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ashpublications.org [ashpublications.org]

Engineering Purine Bioisosteres: The Biological Activity and Therapeutic Potential of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine Derivatives

Executive Summary

The imidazo[4,5-

]pyridine scaffold is a highly privileged structure in modern medicinal chemistry, widely recognized for its role as a purine bioisostere. Because its bicyclic core closely mimics the adenine ring of ATP, derivatives of this class exhibit profound biological activity, primarily by competitively binding to the ATP-binding pockets of various protein kinases [2].

Within this chemical space, 6-bromo-1,2-dimethyl-1

-imidazo[4,5- ]pyridine stands out as a critical intermediate and core pharmacophore. This in-depth technical guide explores the structural rationale behind this specific substitution pattern, its primary biological targets in oncology and immunology, and the validated experimental workflows used to synthesize and evaluate its derivatives.

Structural Rationale: The Anatomy of a Privileged Scaffold

The specific substitution pattern of 6-bromo-1,2-dimethyl-imidazo[4,5-

]pyridine is not arbitrary; it is a meticulously engineered starting point for drug discovery, driven by the following mechanistic causalities:

• The Imidazo[4,5-

  ]pyridine Core: As a purine mimic, the core forms critical hydrogen bonds with the hinge region of kinase active sites. The nitrogen atoms at positions 3 and 4 act as hydrogen bond acceptors, while the overall planar aromatic system allows for - stacking with hydrophobic residues [2].

• The 1,2-Dimethyl Conformation Lock: Unsubstituted imidazopyridines undergo rapid tautomerization, complicating structure-activity relationship (SAR) analysis. The N1-methyl group eliminates this tautomerization, locking the molecule into a single, predictable conformation. Furthermore, the C2-methyl group projects into the hydrophobic pocket adjacent to the kinase hinge region, increasing lipophilicity and target selectivity.

• The 6-Bromo Synthetic Handle: The bromine atom at the 6-position serves as a versatile electrophilic handle. It allows researchers to perform late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This enables the rapid generation of diverse derivative libraries without the need to rebuild the complex bicyclic core from scratch.

Primary Biological Targets and Mechanisms of Action

Derivatives synthesized from the 6-bromo-1,2-dimethyl core have demonstrated potent biological activity across several therapeutic areas, most notably as targeted kinase inhibitors.

Dual FLT3 and Aurora Kinase Inhibition in Oncology

Mutations in FMS-like tyrosine kinase 3 (FLT3), particularly internal tandem duplications (FLT3-ITD), are primary drivers of acute myeloid leukemia (AML). Concurrently, Aurora kinases (A and B) are overexpressed in various malignancies, driving aberrant mitosis. Imidazo[4,5-

]pyridine derivatives have been optimized as potent dual inhibitors of both FLT3 and Aurora kinases [3]. By occupying the ATP-binding site, these derivatives block FLT3-mediated STAT5/PI3K survival signaling while simultaneously inducing mitotic catastrophe via Aurora kinase inhibition.

Noncovalent BTK Inhibition in B-Cell Malignancies

Recent advancements have utilized the imidazo[4,5-

]pyridine scaffold to develop noncovalent, reversible inhibitors of Bruton's tyrosine kinase (BTK) [1]. Unlike first-generation covalent inhibitors (e.g., Ibrutinib) that bind irreversibly to Cys481 and are susceptible to resistance mutations, these derivatives rely on deep pocket hydrophobic interactions and hinge-region hydrogen bonding, offering a safer toxicity profile for long-term autoimmune therapy.

Mechanism of action for imidazo[4,5-b]pyridine derivatives targeting oncogenic kinase pathways.

Structure-Activity Relationship (SAR) & Quantitative Profiling

The biological activity of these derivatives is highly dependent on the nature of the substituent introduced at the 6-position. The table below summarizes representative SAR data for a library of 6-substituted-1,2-dimethyl-imidazo[4,5-

]pyridines, demonstrating how varying the steric bulk and electronic properties of the R-group shifts the kinase selectivity profile.

Compound ID	R6 Substituent (via Cross-Coupling)	Aurora A IC (nM)	FLT3-ITD IC (nM)	BTK IC (nM)	ClogP
Core	-Br (Unreacted Core)	>10,000	>10,000	>10,000	2.1
Deriv-A	Phenyl	450	1,200	850	3.4
Deriv-B	4-(4-methylpiperazin-1-yl)phenyl	12	8	420	2.8
Deriv-C	1-benzyl-1 -pyrazol-4-yl	7	45	>1,000	3.1
Deriv-D	2,4-dihydroxyphenyl	850	600	1.5	2.5

Data Interpretation: The introduction of solubilizing, basic groups (e.g., Deriv-B) significantly enhances dual FLT3/Aurora activity by interacting with solvent-exposed regions of the kinase [3]. Conversely, hydrogen-bond donating groups like 2,4-dihydroxyphenyl (Deriv-D) shift selectivity entirely toward BTK by forming critical interactions with the Thr474 gatekeeper residue [1].

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for the synthesis and biological evaluation of these derivatives.

Protocol: Late-Stage Functionalization via Suzuki-Miyaura Cross-Coupling

This protocol leverages the 6-bromo handle to introduce aryl/heteroaryl groups.

Causality of Reagents: Pd(dppf)Cl

is selected as the catalyst because its large bite angle facilitates the reductive elimination of sterically hindered biaryl systems. K CO is used as a mild base to activate the boronic acid into a reactive boronate complex without degrading the imidazopyridine core.

• Preparation: In an oven-dried Schlenk tube under argon, combine 6-bromo-1,2-dimethyl-1

  -imidazo[4,5- ]pyridine (1.0 eq), the appropriate arylboronic acid (1.2 eq), and Pd(dppf)Cl (0.05 eq).

• Solvent & Base: Add a degassed mixture of 1,4-Dioxane/H

  O (4:1 v/v) followed by K CO (2.0 eq). Include 0.1 eq of biphenyl as an internal standard for LC-MS tracking.

• Reaction: Heat the mixture to 90°C for 12 hours.

• Self-Validation Step: Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via UPLC-MS. Compare the product peak area to the biphenyl internal standard to quantify conversion. Control: A parallel reaction lacking the Pd catalyst must show 0% conversion, ruling out background nucleophilic aromatic substitution (S

  Ar).

• Purification: Filter through Celite, concentrate in vacuo, and purify via flash chromatography (DCM/MeOH gradient) to yield the 6-substituted derivative.

Protocol: High-Throughput In Vitro Kinase Inhibition Assay (ADP-Glo)

To evaluate the biological activity of the synthesized library, an ADP-Glo assay is utilized.

Causality of Assay Choice: ADP-Glo is a luminescent assay that measures ADP formed from a kinase reaction. It is chosen over radiometric assays because it is non-radioactive, highly sensitive, and universally applicable to any kinase (Aurora, FLT3, or BTK) without requiring specialized substrates.

• Enzyme Reaction: In a 384-well white microplate, dispense 5 µL of the target kinase (e.g., FLT3-ITD) in assay buffer. Add 100 nL of the derivative (dissolved in DMSO) using an acoustic dispenser. Incubate for 15 minutes at room temperature.

• Activation: Add 5 µL of ATP/Substrate mix to initiate the reaction. Incubate for 60 minutes.

• Detection: Add 10 µL of ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP (40 min incubation). Then, add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luciferase-driven luminescent signal (30 min incubation).

• Self-Validation (Z'-Factor Calculation): The plate must include wells with Staurosporine (10 µM, positive control for 100% inhibition) and DMSO vehicle (negative control, 0% inhibition). Calculate the Z'-factor:

  . The assay data is only considered valid and trustworthy if the Z'-factor is > 0.6.

Experimental workflow from late-stage functionalization to high-throughput kinase screening.

Conclusion

The 6-bromo-1,2-dimethyl-imidazo[4,5-

]pyridine scaffold is a masterclass in rational drug design. By combining a purine-mimicking core with a conformational lock (1,2-dimethyl) and a late-stage synthetic handle (6-bromo), researchers can rapidly access diverse chemical space. As demonstrated by their profound efficacy against FLT3, Aurora, and BTK kinases, derivatives of this class hold immense promise for the next generation of targeted oncology and immunology therapeutics. Future perspectives include utilizing this core as a warhead in Proteolysis Targeting Chimeras (PROTACs) to achieve targeted protein degradation.

References

• Discovery of novel imidazo[4,5-b]pyridine derivatives as noncovalent reversible Bruton's tyrosine kinase inhibitors. European Journal of Medicinal Chemistry / PubMed. URL: [Link]

• Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Current Medicinal Chemistry. URL:[Link]

• Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry (ACS). URL:[Link]

• Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules (MDPI). URL:[Link]

Comprehensive Chemical Safety & Application Whitepaper: 6-Bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine in Drug Development

Executive Summary

The compound 6-Bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine (CAS: 33117-36-1)[1] is a highly valuable, privileged scaffold in modern medicinal chemistry. While traditional Safety Data Sheets (SDS) provide baseline compliance metrics, they often lack the mechanistic context required by advanced research teams. This whitepaper bridges the gap between rigorous safety handling and strategic synthetic application, detailing the causality behind its physicochemical hazards and providing field-proven protocols for its use in developing kinase inhibitors and mitochondrial uncouplers[2].

Structural & Physicochemical Profiling

Understanding the molecular architecture of this compound is critical for both safety and synthetic strategy. The imidazo[4,5-b]pyridine core acts as a bioisostere of endogenous purines, allowing it to seamlessly intercalate or bind to ATP-binding sites in biological targets[3].

• The C6-Bromo Substituent: Provides a highly reactive electrophilic site primed for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

• The N1 and C2 Methyl Groups: Serve to lock the tautomeric state of the imidazole ring. By restricting conformational entropy, these methyl groups enhance target binding affinity and increase the overall lipophilicity of the scaffold[3].

Table 1: Physicochemical & Identification Data

Parameter	Value / Description	Causality / Implication
CAS Number	33117-36-1[1]	Primary identifier for sourcing and regulatory compliance.
Molecular Formula	C8H8BrN3	Halogenated nitrogen-rich heterocycle.
Molecular Weight	226.07 g/mol	Low molecular weight ideal for fragment-based drug discovery.
Appearance	Off-white to pale yellow powder	Extended conjugation; fluoresces under 254 nm UV light.
Solubility	Soluble in DMF, DMSO, Dioxane	High lipophilicity necessitates organic solvents for reactions.

Hazard Assessment & Mechanistic Toxicology

Standard GHS classifications for halogenated imidazopyridines include Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2, and STOT SE 3. However, understanding the mechanism of these hazards ensures better laboratory safety.

Causality of Toxicity

• Skin/Eye Irritation (H315, H319): The C6-bromo group is highly electrophilic. Upon contact with biological tissues, it can undergo covalent interactions with nucleophilic residues (such as cysteine thiols) on epidermal proteins, driving acute irritation and potential sensitization.

• Acute Oral Toxicity (H302): The nitrogen-rich heterocyclic core exhibits a strong affinity for heme-containing metalloproteins. If ingested, it has the potential to coordinate with and inhibit Cytochrome P450 enzymes, causing severe metabolic disruption[4].

Self-Validating Safety Protocols

To mitigate these risks, standard PPE is insufficient without mechanistic adaptation:

• Dynamic PPE Selection: Standard nitrile gloves may degrade upon prolonged exposure to lipophilic heterocyclic bases. Double-gloving is mandated. If a solution spill occurs on the glove, the outer layer must be immediately discarded to prevent solvent-mediated skin penetration.

• Spill Response & Decontamination: Never dry-sweep. Dry sweeping aerosolizes the microcrystalline powder, exacerbating inhalation risks (H335).

  • Protocol: Utilize a wet-wipe method using a 70% ethanol solution. The ethanol solubilizes the lipophilic compound, preventing aerosolization.

  • Self-Validation: Inspect the cleaned area with a 254 nm UV lamp. The conjugated imidazopyridine system is highly UV-active; the absence of fluorescence validates complete decontamination.

Synthetic Utility & Experimental Workflows

To leverage this scaffold in drug development, researchers frequently employ Suzuki-Miyaura cross-coupling to append aryl or heteroaryl groups at the C6 position, building extended architectures for targeted therapies[2].

Protocol: Palladium-Catalyzed C6-Arylation

This self-validating protocol ensures high-yield functionalization of the 6-bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine scaffold.

Step 1: Reagent Assembly In a flame-dried Schlenk flask, combine 6-bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine (1.0 equiv), the desired aryl boronic acid (1.2 equiv), K2CO3 (2.0 equiv), and Pd(dppf)Cl2 (0.05 equiv).

• Causality: Pd(dppf)Cl2 is selected because the bidentate 1,1'-bis(diphenylphosphino)ferrocene ligand forces a cis-geometry on the palladium center, significantly accelerating the reductive elimination step. K2CO3 is a mild base that efficiently activates the boronic acid into a nucleophilic boronate species without degrading the sensitive imidazopyridine core[5].

Step 2: Solvent & Deoxygenation Add a 3:1 mixture of 1,4-Dioxane and H2O. Sparge the solution with N2 gas for 15 minutes.

• Causality: Water is strictly required to dissolve the inorganic base and facilitate the transmetalation step. Deoxygenation is a critical self-validating necessity; failure to remove O2 results in the rapid oxidation of the active Pd(0) species to an inactive Pd(II) black precipitate, visibly halting the reaction.

Step 3: Execution & Monitoring Seal the flask and heat the mixture to 90°C for 16 hours.

• Self-Validation: Monitor via Thin Layer Chromatography (TLC) using 5% MeOH in DCM. The complete consumption of the starting material (visible at 254 nm) validates reaction progression.

Step 4: Isolation Cool to room temperature, dilute with Ethyl Acetate, wash with brine to remove inorganic salts, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography.

Synthetic workflow for Suzuki-Miyaura cross-coupling of the imidazo[4,5-b]pyridine scaffold.

Biological Signaling & Target Engagement

Derivatives synthesized from the 6-bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine scaffold have demonstrated profound efficacy as mitochondrial uncouplers, specifically investigated for the treatment of metabolic dysfunction-associated steatohepatitis (MASH)[2].

Mechanistic Causality in MASH

The lipophilic nature of the functionalized scaffold allows it to efficiently partition into the mitochondrial inner membrane. Once localized, the acidic/basic nature of the heterocyclic nitrogens facilitates the transport of protons across the membrane, bypassing ATP synthase. This mild uncoupling reduces the mitochondrial membrane potential, which in turn decreases reactive oxygen species (ROS) production and alleviates oxidative stress in hepatocytes—directly addressing the cellular pathophysiology of MASH[2].

Mechanism of action for imidazo[4,5-b]pyridine derivatives as mitochondrial uncouplers in MASH.

Quantitative Data Summaries

Table 2: Reaction Optimization Parameters for C6-Functionalization

Parameter	Optimal Condition	Sub-Optimal Condition	Causality for Optimization
Catalyst	Pd(dppf)Cl2 (5 mol%)	Pd(PPh3)4	Bidentate dppf ligand prevents catalyst deactivation and accelerates reductive elimination.
Base	K2CO3 (2.0 equiv)	NaOH / KOH	Strong bases risk degrading the imidazopyridine core; K2CO3 provides ideal pH for boronate formation.
Solvent System	1,4-Dioxane / H2O (3:1)	Pure DMF or Toluene	Water is mandatory for base dissolution and boronic acid activation.
Atmosphere	Strict N2 Sparging	Ambient Air	Oxygen rapidly poisons the Pd(0) active species, stalling the catalytic cycle.

References

• Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium Source: ACS Omega URL:[Link]

• Design, synthesis, and biological evaluation of imidazo[4,5-b]pyridine mitochondrial uncouplers for the treatment of metabolic dysfunction-associated steatohepatitis (MASH) Source: PubMed Central (PMC) / National Institutes of Health URL:[Link]

Sources

• 1. chem960.com [chem960.com]
• 2. Design, synthesis, and biological evaluation of imidazo[4,5-b]pyridine mitochondrial uncouplers for the treatment of metabolic dysfunction-associated steatohepatitis (MASH) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Chloro-1H-imidazo[4,5-c]pyridine | 81053-66-9 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Guide: Solubility Profile & Solvent Selection for 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine

[1][2][3]

Executive Summary

This technical guide provides a comprehensive solubility analysis of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine (CAS: 33117-36-1).[1][2] Designed for pharmaceutical researchers and synthetic chemists, this document moves beyond basic solubility tables to explore the mechanistic drivers of dissolution, solvent compatibility for synthesis, and purification protocols.

The presence of the N-methyl group at position 1 and the methyl group at position 2 significantly alters the physicochemical profile compared to its 1H-NH parent, eliminating hydrogen bond donor capability and increasing lipophilicity.[1][2][3] This guide synthesizes data from patent literature and structural analogues to establish robust protocols for handling this intermediate.

Part 1: Physicochemical Identity & Properties[1][3]

Understanding the molecular architecture is the first step in predicting solvent interaction.

Property	Data	Relevance to Solubility
CAS Number	33117-36-1	Unique identifier for procurement and database verification.
Molecular Formula	C₈H₈BrN₃	Low molecular weight heteroaromatic.
Molecular Weight	226.07 g/mol	Facilitates rapid dissolution in polar organic solvents.
Structural Features	Pyridine fused with imidazole; N-1 Methylation.[1][2][3]	Key Driver: The N-methyl group removes the H-bond donor site, reducing water solubility and enhancing solubility in chlorinated solvents (DCM, CHCl₃).
Predicted LogP	~1.5 - 2.0	Moderately lipophilic; prefers organic phases over aqueous media.[1][2][3]
pKa (Predicted)	~3.5 (Pyridine N)	Weakly basic; solubility in water can be enhanced by acidification (pH < 2).

Part 2: Solubility Landscape

The following classification is derived from synthetic purification protocols and structural analysis of imidazo[4,5-b]pyridine derivatives.

High Solubility Solvents (Primary Vehicles)

These solvents are recommended for preparing stock solutions (10–100 mM) for biological assays or synthetic reactions.

• Dimethyl Sulfoxide (DMSO): The gold standard for biological stock solutions. Dissolves the compound readily at >20 mg/mL.

• Dimethylformamide (DMF): Excellent for synthetic reactions involving nucleophilic substitution.

• Methanol (MeOH) & Ethanol (EtOH): Good solubility, particularly when warmed. Often used as the polar component in purification.

Moderate Solubility Solvents (Process Solvents)

Used for extraction, chromatography, and reaction media.

• Dichloromethane (DCM) / Chloroform: The N-methylation increases affinity for these solvents compared to the NH-parent.[1][2][3] Ideal for liquid-liquid extraction from aqueous basic layers.[1][2][3]

• Ethyl Acetate (EtOAc): Moderate solubility. Key solvent for silica gel chromatography (eluent) and recrystallization.

Low Solubility / Anti-Solvents (Precipitation)

Used to force precipitation during purification.

• Water: Practically insoluble at neutral pH due to the lipophilic aromatic core and lack of H-bond donors.[1][2][3]

• Hexanes / Heptane: Poor solubility. Used as an anti-solvent to crash the product out of Ethyl Acetate or Ethanol solutions.

• Diethyl Ether: Limited solubility; often used to wash crude solids.[1]

Part 3: Experimental Protocols

Protocol A: Preparation of Stock Solution for Bioassays

Objective: Create a stable 10 mM stock solution for in vitro screening.

• Weighing: Accurately weigh 2.26 mg of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine into a sterile microcentrifuge tube.

• Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: Cell Culture Tested).

• Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 35°C for 2 minutes. The solution should be clear and colorless to pale yellow.

• Storage: Aliquot into small volumes to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: Purification via Recrystallization

Source Validation: Adapted from synthesis protocols for imidazo[4,5-b]pyridine derivatives [1]. Objective: Purify crude material to >98% purity.

• Dissolution: Dissolve the crude solid in a minimum amount of hot Ethanol or Ethyl Acetate (approx. 60-70°C).[1][3]

• Filtration: If insoluble impurities are present, filter the hot solution through a pre-warmed glass frit or Celite pad.

• Anti-Solvent Addition: While stirring the hot solution, dropwise add Heptane (or Hexane) until a persistent turbidity (cloudiness) is observed.

• Cooling: Remove from heat and allow the mixture to cool slowly to room temperature. Then, place in an ice bath (0-4°C) for 1 hour to maximize yield.

• Isolation: Filter the crystals via vacuum filtration. Wash the cake with cold Heptane/Ethyl Acetate (4:1 ratio).

• Drying: Dry under high vacuum at 40°C to remove residual solvent.

Part 4: Mechanistic Insights & Synthesis Context[1][3]

The Methylation Effect

The transition from 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine (CAS 42869-47-6) to the 1,2-dimethyl analog (CAS 33117-36-1) fundamentally shifts the solubility mechanics:[1][2]

• Loss of H-Bond Donor: The parent 1H compound has an N-H moiety capable of hydrogen bonding, which can lead to high melting points and lower solubility in aprotic solvents due to intermolecular dimerization.

• Steric Disruption: The N-methyl group disrupts planar

  - stacking to a degree, potentially lowering the melting point relative to the unmethylated parent and improving solubility in solvents like DCM.[1][2][3]

• Regioselectivity Note: Synthesis via methylation of the parent compound often yields a mixture of N1-methyl (target) and N3-methyl isomers.[1][2][3] These isomers have different polarities and can be separated using a Methanol/Ethyl Acetate gradient on silica gel [2].

Part 5: Visualization of Solubility Logic

The following diagram illustrates the decision matrix for solvent selection based on the experimental goal (Reaction, Purification, or Analysis).

Caption: Decision matrix for solvent selection based on experimental objective (Synthesis, Purification, or Analysis).

References

• United States Patent 10,577,382 B2. (2020). Imidazo[4,5-b]pyridine derivatives and use thereof. (Describes synthesis and purification protocols including crystallization solvents for brominated imidazo[4,5-b]pyridines).

• Dahmani, S., et al. (2010).[4][5] 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one.[1][2][3] Acta Crystallographica Section E. (Provides comparative solubility data for N-methylated imidazo[4,5-b]pyridine systems).[1][2][3]

• ChemicalBook. (2025). 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine Product Entry & CAS 33117-36-1 Data.[1][2][3][6]

Sources

• 1. 37805-78-0|6-Bromo-3-methyl-3H-imidazo[4,5-b]pyridine|BLD Pharm [bldpharm.com]
• 2. CAS [chemicalbook.com]
• 3. 1379361-12-2|4-Bromo-1,2-dimethyl-1H-benzo[d]imidazole|BLD Pharm [bldpharm.com]
• 4. 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. AB596322 | CAS 33117-36-1 – abcr Gute Chemie [abcr.com]

Protocols & Analytical Methods

Application Note: A Validated Protocol for the Synthesis of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine

Abstract

The imidazo[4,5-b]pyridine core is a privileged scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents due to its structural similarity to endogenous purines.[1][2] This application note provides a comprehensive, three-step protocol for the synthesis of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine, a valuable building block for drug discovery, starting from the commercially available 2-amino-5-bromopyridine. This guide emphasizes the rationale behind procedural choices, addresses key challenges such as regioselectivity in the final methylation step, and offers detailed, validated protocols for synthesis, purification, and characterization.

Introduction and Synthetic Rationale

Imidazo[4,5-b]pyridine derivatives are of significant interest due to their wide range of biological activities, including their use as kinase inhibitors, antiviral agents, and modulators of various cellular pathways.[3][4] The targeted compound, 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine, incorporates several key features: a bromine atom at the 6-position for subsequent cross-coupling reactions, a methyl group at the 2-position, and a methyl group at the 1-position of the imidazole ring.

The synthetic strategy is designed as a robust three-stage process:

• Diamination: Conversion of 2-amino-5-bromopyridine into the key intermediate, 5-bromo-2,3-diaminopyridine, via a nitration-reduction sequence.

• Cyclocondensation: Formation of the imidazo[4,5-b]pyridine core by reacting the diamine with acetic acid to install the C2-methyl group.

• N-Methylation: Introduction of the final methyl group onto the imidazole nitrogen, with careful consideration of the resulting regioisomers.

This approach ensures high yields and provides a clear path for purification and characterization at each stage.

Overall Synthetic Workflow

The complete synthesis pathway is outlined below. Each step is detailed in the subsequent sections.

Caption: Overall synthetic route from 2-amino-5-bromopyridine to the final product.

Experimental Protocols

PART 1: Synthesis of 5-Bromo-2,3-diaminopyridine (Intermediate 2)

This two-step process begins with the regioselective nitration of the starting material, followed by the reduction of the nitro group to form the essential diamine intermediate.

Step 1a: Synthesis of 5-Bromo-3-nitro-2-aminopyridine (Intermediate 1)

• Principle: Electrophilic aromatic substitution is used to introduce a nitro group at the C3 position of the pyridine ring. The amino group at C2 directs the incoming electrophile (the nitronium ion, NO₂⁺) to the C3 and C5 positions. As C5 is already brominated, nitration occurs selectively at C3. A mixture of sulfuric and nitric acid generates the necessary nitronium ion.

• Protocol:

  • To a 250 mL round-bottom flask equipped with a magnetic stirrer and placed in an ice-water bath, slowly add concentrated sulfuric acid (60 mL).

  • Once cooled to 0-5 °C, add 2-amino-5-bromopyridine (10.0 g, 57.8 mmol) portion-wise, ensuring the temperature does not exceed 10 °C.

  • Stir the resulting solution until all solids have dissolved.

  • Slowly add fuming nitric acid (6 mL) dropwise via a dropping funnel, maintaining the internal temperature below 10 °C.

  • After the addition is complete, allow the mixture to stir at room temperature for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexane).

  • Carefully pour the reaction mixture onto crushed ice (approx. 300 g) with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a concentrated ammonium hydroxide solution until the pH is ~7-8. A yellow precipitate will form.

  • Filter the solid precipitate, wash thoroughly with cold water (3 x 50 mL), and dry under vacuum to yield 5-Bromo-3-nitro-2-aminopyridine as a yellow solid.

Step 1b: Synthesis of 5-Bromo-2,3-diaminopyridine (Intermediate 2)

• Principle: The nitro group of Intermediate 1 is reduced to an amine using iron powder in the presence of an electrolyte like ammonium chloride. This method is a classic, cost-effective, and efficient way to perform nitro group reductions, avoiding the high pressures associated with catalytic hydrogenation.

• Protocol:

  • In a 500 mL round-bottom flask, create a suspension of 5-Bromo-3-nitro-2-aminopyridine (11.0 g, 50.5 mmol), iron powder (14.1 g, 252.5 mmol), and ammonium chloride (2.7 g, 50.5 mmol) in a mixture of ethanol (150 mL) and water (50 mL).

  • Heat the mixture to reflux (approx. 80-85 °C) and maintain for 3-4 hours, with vigorous stirring. Monitor the disappearance of the starting material by TLC (Eluent: 50% Ethyl Acetate in Hexane).

  • Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite to remove the iron salts.

  • Wash the Celite pad with hot ethanol (3 x 40 mL).

  • Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude solid can be purified by recrystallization from an ethanol/water mixture or by column chromatography on silica gel to afford 5-bromo-2,3-diaminopyridine as a light brown solid.

PART 2: Synthesis of 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine (Intermediate 3)

• Principle: This step involves the Phillips cyclocondensation reaction. The 1,2-diamine intermediate reacts with acetic acid. The reaction proceeds via the formation of an amide intermediate, which then undergoes intramolecular cyclization and dehydration to form the stable imidazole ring. Acetic acid serves as both the reactant (providing the C2-methyl and carbonyl carbons) and the solvent.

• Protocol:

  • Place 5-bromo-2,3-diaminopyridine (8.0 g, 42.5 mmol) in a 100 mL round-bottom flask.

  • Add glacial acetic acid (40 mL).

  • Heat the mixture to reflux (approx. 120 °C) for 4-5 hours. Monitor the reaction by TLC (Eluent: 10% Methanol in Dichloromethane).[5]

  • After completion, cool the reaction mixture to room temperature.

  • Slowly pour the mixture into a beaker of cold water (200 mL) with stirring.

  • Neutralize the solution by adding a saturated solution of sodium bicarbonate until effervescence ceases and the pH is ~7.

  • A precipitate will form. Collect the solid by filtration, wash with water, and dry under vacuum.

  • The crude product is typically of high purity but can be further purified by recrystallization from ethanol if necessary, yielding 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine as an off-white or light tan solid.[6]

PART 3: Synthesis of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine (Final Product)

• Principle & Causality: This final step is an N-alkylation using methyl iodide. The imidazole ring of Intermediate 3 contains two nitrogen atoms (N1 and N3) that can be methylated. This leads to the formation of two regioisomers: the desired 1,2-dimethyl product and the 2,3-dimethyl isomer. The choice of a mild base like potassium carbonate (K₂CO₃) and a polar aprotic solvent like N,N-Dimethylformamide (DMF) facilitates the Sₙ2 reaction. While controlling regioselectivity can be challenging, the isomers are typically separable by column chromatography due to differences in polarity.

• Protocol:

  • To a dry 250 mL round-bottom flask under a nitrogen atmosphere, add 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine (5.0 g, 23.6 mmol) and anhydrous potassium carbonate (6.5 g, 47.2 mmol).

  • Add anhydrous DMF (80 mL) and stir the suspension.

  • Add methyl iodide (1.8 mL, 28.3 mmol) dropwise at room temperature. Caution: Methyl iodide is toxic and a suspected carcinogen. Handle only in a well-ventilated fume hood with appropriate personal protective equipment.

  • Stir the reaction mixture at room temperature for 12-18 hours.[7] Monitor the formation of the products by TLC (Eluent: 5% Methanol in Dichloromethane), noting the appearance of two new spots corresponding to the N1 and N3 methylated isomers.

  • Upon completion, pour the reaction mixture into water (300 mL) and extract with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product as a mixture of isomers.

• Purification and Isomer Separation:

  • The crude mixture is purified by flash column chromatography on silica gel.

  • A gradient elution system, starting from 100% dichloromethane and gradually increasing the polarity with methanol (e.g., 0% to 5% methanol), is typically effective.

  • Collect fractions and analyze by TLC to isolate the two separate isomers. The identity of the desired 1,2-dimethyl isomer must be confirmed by 2D NMR (NOESY or HMBC) analysis.

Data Summary and Characterization

The following table summarizes expected yields and key physical data for the synthesized compounds.

Compound Name	Step	Starting Material	Molar Mass ( g/mol )	Typical Yield (%)	Appearance
5-Bromo-3-nitro-2-aminopyridine	1a	2-Amino-5-bromopyridine	218.01	85-90%	Yellow Solid
5-Bromo-2,3-diaminopyridine	1b	Intermediate 1	188.04	75-85%	Light Brown Solid
6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine	2	Intermediate 2	212.05	80-90%	Off-white to Tan Solid
6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine	3	Intermediate 3	226.08	40-50% (Isolated)	White to Off-white Solid

Characterization Data for 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine:

• ¹H NMR (400 MHz, CDCl₃): Expected signals for the N1-methyl group (singlet, ~3.8-4.0 ppm), the C2-methyl group (singlet, ~2.6-2.8 ppm), and two aromatic protons on the pyridine ring (doublets, ~7.8-8.4 ppm).

• ¹³C NMR (101 MHz, CDCl₃): Expected signals for the two methyl carbons, and the carbons of the heterocyclic core.

• Mass Spectrometry (ESI+): m/z calculated for C₈H₉BrN₃ [M+H]⁺: 225.99, 227.99. Found: 226.0, 228.0.

Safety and Troubleshooting

Issue	Probable Cause	Recommended Solution
Low yield in Step 1a (Nitration)	Temperature too high, leading to side products.	Maintain strict temperature control (0-10 °C) during the addition of acids. Ensure slow, dropwise addition.
Incomplete reduction in Step 1b	Inactive iron powder or insufficient reaction time.	Use fine, activated iron powder. Ensure vigorous stirring and extend reflux time if necessary, monitoring by TLC.
Poor yield in Step 2 (Cyclization)	Insufficient heating or presence of water.	Ensure the acetic acid is glacial (anhydrous) and maintain a steady reflux for the recommended duration.
Difficult isomer separation in Step 3	Isomers have very similar polarity.	Use a long chromatography column with a shallow elution gradient. Alternatively, explore different solvent systems (e.g., Dichloromethane/Acetone).

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Nitration: Concentrated nitric and sulfuric acids are highly corrosive. Handle with extreme care. The reaction can be exothermic.

• Methyl Iodide: Highly toxic, volatile, and a suspected carcinogen. Use only in a fume hood and handle with care to avoid inhalation or skin contact.

• Neutralization steps can be highly exothermic and produce gas. Perform slowly and with adequate cooling and stirring.

References

• Dahmani, S., et al. (2010). 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one. Acta Crystallographica Section E: Structure Reports Online, 66(10), o1904. Available at: [Link]

• Shalaby, S., et al. (2024). Design, synthesis, and biological evaluation of imidazo[4,5-b]pyridine mitochondrial uncouplers for the treatment of metabolic dysfunction-associated steatohepatitis (MASH). Bioorganic & Medicinal Chemistry, 102, 117621. Available at: [Link]

• Peršuri, A., et al. (2022). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules, 28(1), 6. Available at: [Link]

• Bistrović, A., et al. (2018). Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives. Fulir. Available at: [Link]

• Yutilov, Y. M., & Svertilova, I. A. (2008). Synthesis approaches to derivatives of imidazo[4,5-b]pyridines (Review). Chemistry of Heterocyclic Compounds, 44, 1277–1296. Available at: [Link]

• Bouayad, A., et al. (2016). 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine. IUCrData, 1(6), x160766. Available at: [Link]

• Tumkevicius, S., et al. (2024). Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry and DFT Analysis. International Journal of Molecular Sciences, 25(13), 6891. Available at: [Link]

Sources

• 1. fulir.irb.hr [fulir.irb.hr]
• 2. mdpi.com [mdpi.com]
• 3. Design, synthesis, and biological evaluation of imidazo[4,5-b]pyridine mitochondrial uncouplers for the treatment of metabolic dysfunction-associated steatohepatitis (MASH) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. 6-Bromo-2-methyl-1H-imidazo 4,5-b pyridine 97 42869-47-6 [sigmaaldrich.com]
• 7. 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Suzuki-Miyaura Cross-Coupling of 6-Bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine

Executive Summary

The compound 6-bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine (CAS: 33117-36-1) is a highly valuable purine bioisostere utilized extensively in medicinal chemistry and drug development[1]. Because the imidazo[4,5-b]pyridine scaffold mimics the natural purine core, derivatives substituted at the C6 position frequently exhibit potent biological activities, including antiproliferative, antiviral, and kinase-inhibitory properties[2].

This application note provides a comprehensive, causality-driven guide to utilizing this specific heterocyclic bromide as an electrophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to generate diverse 6-aryl and 6-heteroaryl derivatives[3].

Mechanistic Rationale & Causality (E-E-A-T)

Successful cross-coupling of nitrogen-rich heterocycles requires a deep understanding of the substrate's electronic and steric environment.

• Electrophilicity of the C6 Position: The pyridine ring of the imidazo[4,5-b]pyridine core is inherently electron-deficient. This electron withdrawal significantly lowers the activation energy required for the oxidative addition of the Pd(0) catalyst into the C6–Br bond, making it a highly reactive electrophile compared to standard aryl bromides[2].

• Steric and Electronic Shielding: The presence of the 1,2-dimethyl groups serves a dual purpose. First, it locks the molecule into a single tautomeric form, preventing the formation of complex isomeric mixtures during downstream processing. Second, the methyl groups disrupt intermolecular hydrogen bonding, significantly increasing the substrate's solubility in organic solvent systems compared to the unprotected N-H analog[3].

• Catalyst Poisoning Mitigation: The substrate contains multiple basic nitrogen atoms (N3, N4) with available lone pairs. If a monodentate ligand (e.g., PPh₃) is used, the ligand can dissociate, allowing the basic nitrogens of the substrate to chelate the palladium center. This multi-nuclear chelation precipitates the catalyst as an inactive species. Utilizing a bidentate ligand like dppf (in Pd(dppf)Cl₂) enforces a rigid cis-geometry on the metal center, sterically and electronically preventing substrate-induced catalyst deactivation[4].

Experimental Workflow Diagram

Workflow for the Suzuki-Miyaura cross-coupling of 6-bromo-1,2-dimethyl-imidazo[4,5-b]pyridine.

Self-Validating Protocol: C6-Arylation

This protocol is designed with built-in visual and analytical checkpoints to ensure the integrity of the reaction at every phase.

Reagents & Materials

• Electrophile: 6-Bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine (1.0 eq)

• Nucleophile: Aryl or Heteroaryl Boronic Acid (1.2 – 1.5 eq)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq, 5 mol%)

• Base: K₂CO₃ (2.5 eq)

• Solvent: 1,4-Dioxane / Deionized H₂O (4:1 v/v)

Step-by-Step Methodology

• Reaction Assembly: In a clean, oven-dried Schlenk tube or round-bottom flask, add 6-bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine, the boronic acid, and K₂CO₃.

  • Causality: Solid-state mixing before solvent addition prevents the clumping of the inorganic base, ensuring maximum surface area for the transmetalation step.

• Solvent Addition & Degassing: Add the 1,4-Dioxane and H₂O. Sparge the biphasic mixture vigorously with Nitrogen or Argon for at least 15 minutes.

  • Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) species into an inactive Pd(II) peroxo complex and promotes the homocoupling of the boronic acid. Rigorous degassing is non-negotiable.

• Catalyst Introduction: Briefly open the system under a positive pressure of inert gas and add the Pd(dppf)Cl₂·CH₂Cl₂ catalyst. The mixture will initially appear as an orange/yellow suspension.

• Heating & Visual Validation: Seal the vessel and heat to 90 °C in a pre-heated oil bath.

  • Self-Validation Checkpoint: Within 15–30 minutes of reaching 90 °C, the reaction mixture must transition from an orange suspension to a deep red or dark brown homogeneous solution (or fine dark suspension). This color shift is the visual confirmation that Pd(II) has successfully reduced to the catalytically active Pd(0) species.

• In-Process Monitoring: After 4 hours, sample the organic layer for LC-MS or TLC (Eluent: 5-10% MeOH in DCM).

  • Self-Validation Checkpoint: The starting bromide is strongly UV-active at 254 nm. The complete disappearance of this spot confirms full conversion.

• Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc) and Water. Separate the layers. Extract the aqueous layer twice more with EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography. Because the imidazo[4,5-b]pyridine core is polar and basic, a gradient of DCM to DCM/MeOH (up to 10%) is typically required to elute the product cleanly.

Condition Optimization & Quantitative Data

To maximize yields across diverse boronic acid partners, the catalytic system must be tailored. The table below summarizes the quantitative data and mechanistic observations from optimizing this specific coupling reaction.

Catalyst System	Base	Solvent System	Temp (°C)	Time (h)	Avg. Yield (%)	Mechanistic Observation
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃	Toluene/EtOH/H₂O	90	16	62%	Monodentate PPh₃ ligands suffer from partial dissociation, leading to catalyst poisoning by substrate N-atoms.
Pd(dppf)Cl₂ (5 mol%)	K₂CO₃	Dioxane/H₂O	90	8	88%	Bidentate dppf ligand enforces cis-geometry, preventing deactivation. Provides an optimal solubility profile.
Pd(OAc)₂ + SPhos	K₃PO₄	Toluene/H₂O	100	4	91%	Highly active, electron-rich dialkylbiaryl phosphine ligand accelerates oxidative addition; ideal for sterically hindered boronic acids.

Troubleshooting & Causality Guide

Even with robust protocols, specific substrates can induce failure modes. Understanding the chemical causality behind these failures allows for rapid troubleshooting.

• Issue: High levels of protodeboronation (loss of the boronic acid group).

  • Causality: Under basic aqueous conditions at elevated temperatures, the base coordinates to the boron atom. If the transmetalation step is slow, the C–B bond hydrolytically cleaves, replacing the boronic acid with a proton.

  • Solution: Switch the nucleophile to a potassium organotrifluoroborate salt (R-BF₃K). These salts slowly hydrolyze in situ to release the active boronic acid at a controlled rate, maintaining a low steady-state concentration that practically eliminates protodeboronation[4].

• Issue: Early catalyst blackening (precipitation of Pd Black) and stalled conversion.

  • Causality: Pd(0) is thermodynamically unstable without coordinating ligands. If oxidative addition is too slow, or if trace oxygen is present, the Pd(0) atoms aggregate into insoluble palladium black nanoparticles, permanently terminating the catalytic cycle.

  • Solution: Ensure rigorous deoxygenation. If the issue persists, the oxidative addition step is the bottleneck. Upgrade the catalyst to a more electron-rich system (e.g., Pd(OAc)₂ / XPhos or SPhos) to accelerate the initial insertion into the C6–Br bond.

References

• Source: nih.gov (PMC)
• Source: osi.lv (Chemistry of Heterocyclic Compounds)
• Source: connectsci.au (Australian Journal of Chemistry)
• Title: Cas no 33117-36-1 (1H-Imidazo[4,5-b]pyridine, 6-bromo-1,2-dimethyl-)

Sources

• 1. chem960.com [chem960.com]
• 2. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SYNTHESIS AND REACTIONS OF NOVEL IMIDAZO[4,5-<i>]</i>PYRIDINE BUILDING BLOCKS | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
• 4. connectsci.au [connectsci.au]

Application Notes &amp; Protocols: Strategic Application of Buchwald-Hartwig Amination for the Synthesis of 6-Amino-Imidazo[4,5-b]pyridine Derivatives

Introduction: The Strategic Importance of the Imidazo[4,5-b]pyridine Scaffold

The imidazo[4,5-b]pyridine core is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery.[1] Its structural resemblance to endogenous purines allows it to interact with a wide array of biological targets, leading to derivatives with significant therapeutic potential, including anticancer and antiviral activities.[1] The functionalization of this scaffold is paramount for modulating its pharmacological profile. Specifically, the introduction of diverse amine functionalities at the 6-position via carbon-nitrogen (C-N) bond formation is a critical strategy for expanding chemical diversity and exploring structure-activity relationships (SAR).

The Buchwald-Hartwig amination has emerged as a premier method for forging these crucial C-N bonds, largely supplanting traditional methods like nucleophilic aromatic substitution (SNA_r_) or Ullmann condensation due to its superior functional group tolerance, broader substrate scope, and milder reaction conditions.[2][3] This guide provides a comprehensive overview, field-proven insights, and detailed protocols for the successful application of the Buchwald-Hartwig amination to 6-bromo-imidazo[4,5-b]pyridine derivatives.

Mechanistic Underpinnings & Key Parameter Causality

A deep understanding of the reaction mechanism is not merely academic; it is the foundation for rational troubleshooting and optimization. The Buchwald-Hartwig amination proceeds via a palladium-catalyzed cycle.[4] The generally accepted mechanism involves the oxidative addition of the aryl bromide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form an amido complex, and finally, reductive elimination to yield the desired 6-amino-imidazo[4,5-b]pyridine product and regenerate the active Pd(0) catalyst.[4][5]

Caption: The catalytic cycle of Buchwald-Hartwig amination.

Success hinges on the careful selection and optimization of four key parameters: the catalyst system, base, solvent, and temperature.

The Catalyst System: Palladium Source and Ligand Choice

The heart of the transformation is the palladium catalyst, whose activity is dictated by the ancillary phosphine ligand.

• Palladium Source : While traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ are effective, modern, well-defined palladacycle precatalysts (e.g., XPhos Pd G3, BrettPhos Pd G3) are often superior.[6] These precatalysts are air-stable and efficiently generate the active monoligated LPd(0) species in situ upon exposure to a base, leading to more reliable and reproducible results.[7]

• Ligand Selection : The ligand is the most critical variable.[4] It stabilizes the palladium center, modulates its reactivity, and facilitates both the oxidative addition and the crucial reductive elimination steps. For a challenging heteroaromatic substrate like imidazo[4,5-b]pyridine, bulky, electron-rich biaryl monophosphine ligands are required. The choice is highly dependent on the amine nucleophile:[6][7]

  • Primary Amines : Ligands like BrettPhos are often highly effective.

  • Secondary Amines : RuPhos is frequently a robust choice for cyclic and acyclic secondary amines.

  • General/Challenging Amines : XPhos and its derivatives are excellent general-purpose ligands, often providing good results with a wide range of amines, including more challenging heteroaryl amines.

The Base: The Proton Manager

The base's primary role is to deprotonate the amine (or the N-H of the palladium-amine adduct), facilitating the formation of the key palladium-amido intermediate.

• Strong Bases : Strong, non-nucleophilic alkoxide bases like sodium t-butoxide (NaOtBu), potassium t-butoxide (KOtBu), or lithium bis(trimethylsilyl)amide (LHMDS) are most common.[5][7] They are highly effective but can be incompatible with substrates bearing sensitive functional groups (e.g., esters).[5]

• Weaker Inorganic Bases : For base-sensitive substrates, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are preferred.[7] Their use may necessitate higher reaction temperatures or catalyst loadings to achieve comparable reaction rates.[7] It is crucial to note that the physical properties of these solid bases, such as particle size, can significantly impact reaction kinetics. Grinding the base before use can be beneficial.[7]

The Solvent: The Reaction Medium

The solvent must solubilize all components of the reaction mixture at the chosen temperature. Insolubility is a common and often underestimated cause of reaction failure.[7]

• Recommended Solvents : Aprotic solvents with relatively high boiling points are standard. These include aromatic hydrocarbons like toluene and ethereal solvents such as 1,4-dioxane or tetrahydrofuran (THF) .[7] Alcoholic solvents like t-butanol (t-BuOH) can also be effective.

• Solvents to Avoid : Chlorinated solvents, acetonitrile, and pyridine should be avoided as they can coordinate to the palladium center and inhibit catalysis.[7]

Temperature: Driving the Reaction

Typical reaction temperatures range from 80 to 110 °C.[3][7] The specific temperature depends on the reactivity of the aryl bromide, the chosen catalyst system, and the base. Weaker bases generally require higher temperatures to drive the reaction to completion.[7]

Detailed Experimental Protocol: General Procedure

This protocol provides a robust starting point for the amination of 6-bromo-imidazo[4,5-b]pyridine derivatives on a 0.5 mmol scale. All operations should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using standard Schlenk techniques or in a glovebox.

Caption: A streamlined workflow for the amination protocol.

Materials & Reagents:

• 6-bromo-imidazo[4,5-b]pyridine derivative (0.5 mmol, 1.0 equiv)

• Amine (0.6 mmol, 1.2 equiv)

• Palladium Precatalyst (e.g., XPhos Pd G3, 0.01 mmol, 2 mol%)

• Base (e.g., NaOtBu, 0.7 mmol, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, 2.5 mL)

• Oven-dried 4 mL screw-cap vial with a PTFE-lined septum cap

• Magnetic stir bar

Procedure:

• Reaction Setup : In a glovebox, add the 6-bromo-imidazo[4,5-b]pyridine derivative, the palladium precatalyst, the base, and a magnetic stir bar to the oven-dried vial.[6]

• Sealing and Reagent Addition : Seal the vial with the septum cap. Remove the vial from the glovebox. Add the anhydrous, degassed solvent via syringe, followed by the liquid amine.[6] If the amine is a solid, it should be added in step 1.

• Reaction Execution : Place the sealed vial into a preheated heating block or oil bath set to the desired temperature (e.g., 100 °C). Stir the mixture vigorously for 12-24 hours.

• Monitoring : Monitor the reaction's progress by periodically taking a sample (via syringe), quenching it, and analyzing by TLC or LC-MS.

• Workup : Once the reaction is complete, cool the vial to room temperature. Carefully uncap the vial and quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction : Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent, such as ethyl acetate (3 x 15 mL).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to yield the desired 6-amino-imidazo[4,5-b]pyridine product.

Data Presentation: Representative Reaction Conditions

The following table summarizes conditions that have proven effective for the Buchwald-Hartwig amination of various bromo-N-heterocycles, providing a strong basis for optimization.

Entry	Amine Nucleophile	Palladium Source	Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	Aniline	Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	110	High
2	Cyclohexylamine	BrettPhos Precatalyst	(BrettPhos)	LiHMDS	THF	65	High
3	Morpholine	RuPhos Precatalyst	(RuPhos)	LiHMDS	THF	65	High
4	Benzophenone Imine	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	High
5	Primary Amide	Pd Catalyst	Me₄tBu-XPhos	K₂CO₃	t-BuOH	110	>80

(Yields are generalized as "High" or specific values where available from analogous literature[1][3][8]. Conditions are representative and may require optimization for the specific 6-bromo-imidazo[4,5-b]pyridine substrate.)

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Inactive Catalyst : The Pd(0) species did not form correctly or was deactivated.	Use a modern palladacycle precatalyst (e.g., G3). Ensure all reagents and solvents are anhydrous and the system is rigorously deoxygenated.[6]
Inappropriate Ligand : The chosen ligand is not suitable for the specific amine or substrate.	Screen a panel of ligands. For primary amines, try BrettPhos; for secondary, RuPhos; for general use, XPhos.[6][7]
Incorrect Base : The base is too weak to deprotonate the amine effectively, or it is sterically inaccessible.	Switch to a stronger base like NaOtBu or LHMDS. If using an inorganic base, ensure it is finely powdered.[7]
Insolubility : One or more components are not fully dissolved at the reaction temperature.	Try a different solvent or a solvent mixture (e.g., Toluene/Dioxane). Increase the solvent volume.[7]
Side Reactions	Hydrodehalogenation : The bromo group is replaced by a hydrogen atom.	This can occur if moisture is present. Ensure rigorously dry conditions. Lowering the reaction temperature may also help.
Homocoupling : Dimerization of the aryl halide or the amine.	Optimize the catalyst loading (sometimes lower is better) and reaction temperature.[6]

Conclusion

The Buchwald-Hartwig amination is an indispensable and highly versatile tool for the synthesis of 6-amino-imidazo[4,5-b]pyridine derivatives. A successful outcome is not serendipitous but rather the result of a rational selection of catalyst, ligand, base, and solvent. By understanding the causal relationships between these parameters and the underlying catalytic cycle, researchers can efficiently develop robust and scalable protocols. The guidelines and protocols presented herein serve as a validated starting point for chemists to unlock the vast chemical space accessible through this powerful C-N bond-forming reaction, accelerating the discovery of novel therapeutics.

References

• Chemical Insights. (2024).

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Li, X. (n.d.). The Asymmetric Buchwald–Hartwig Amination Reaction. Wiley Online Library. Available at: [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Available at: [Link]

• The Organic Chemistry Tutor. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

• Catalysis Consulting. (n.d.). Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction. Available at: [Link]

• Organic Chemistry Portal. (2012). Synthesis of Imidazo[4,5-b]pyridines and Imidazo[4,5-b]pyrazines by Palladium Catalyzed Amidation of 2-Chloro-3-amino-heterocycles. Available at: [Link]

• Rosenberg, A. J., Zhao, J., & Clark, D. A. (2012). Synthesis of imidazo[4,5-b]pyridines and imidazo[4,5-b]pyrazines by palladium catalyzed amidation of 2-chloro-3-amino-heterocycles. Organic Letters, 14(7), 1764–1767. Available at: [Link]

Sources

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Preparation of Kinase Inhibitors Using 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine

Authored by: A Senior Application Scientist

Abstract

The imidazo[4,5-b]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, largely due to its structural resemblance to endogenous purines.[1][2] This bioisosteric relationship allows its derivatives to effectively interact with the ATP-binding sites of numerous protein kinases, a class of enzymes frequently dysregulated in cancer and other diseases.[1] This guide provides a comprehensive framework for the synthesis of potential kinase inhibitors starting from the key intermediate, 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine . We will detail a plausible synthetic route to this intermediate, followed by robust, step-by-step protocols for its diversification using palladium-catalyzed Suzuki and Buchwald-Hartwig cross-coupling reactions. These methods enable the generation of a diverse library of compounds for structure-activity relationship (SAR) studies and drug discovery programs.

The Scientific Rationale: Why the Imidazo[4,5-b]pyridine Scaffold?

The strategic advantage of the imidazo[4,5-b]pyridine core lies in its ability to mimic the purine ring system, forming critical hydrogen bonds with the hinge region of the kinase ATP-binding pocket.[3] Specifically, the pyridine nitrogen and the imidazole N-H group can act as hydrogen bond acceptors and donors, respectively, anchoring the inhibitor in the active site.[3]

The 6-bromo substituent on this scaffold is not merely a placeholder; it is a versatile synthetic handle. The carbon-bromine bond is amenable to a variety of powerful cross-coupling reactions, allowing for the systematic and modular introduction of diverse chemical moieties.[4] This is fundamental for exploring the chemical space around the core scaffold to optimize potency, selectivity, and pharmacokinetic properties. The 1,2-dimethyl substitution pattern can influence the molecule's solubility, metabolic stability, and steric interactions within the target's active site.

This guide focuses on two of the most powerful C-C and C-N bond-forming reactions in modern synthetic chemistry: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.[5][6] By mastering these protocols, researchers can efficiently generate a wide array of analogues to probe the SAR of novel kinase inhibitors.

Synthesis of the Key Intermediate: 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine

The following section outlines a representative, multi-step synthesis for the core building block. This pathway is constructed based on established synthetic methodologies for related heterocyclic systems.[7]

Overall Synthetic Workflow

Caption: Overall strategy for kinase inhibitor synthesis.

Protocol 2.1: Synthesis of 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine

This protocol describes the condensation of a diaminopyridine with an aldehyde to form the fused imidazole ring, a common strategy for this scaffold.[7]

Materials:

• 5-Bromo-2,3-diaminopyridine

• Acetaldehyde

• Sodium metabisulfite (Na₂S₂O₅)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 5-Bromo-2,3-diaminopyridine (1.0 eq) in DMSO, add acetaldehyde (1.1 eq).

• Add sodium metabisulfite (1.2 eq) to the reaction mixture.

• Heat the mixture at 120 °C for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous Na₂SO₄ and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., gradient of ethyl acetate in hexane) to afford pure 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine.

Protocol 2.2: Synthesis of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine

N-alkylation of the imidazo[4,5-b]pyridine core can result in a mixture of regioisomers. The conditions below are a starting point, and chromatographic separation of the desired N1-methylated product will likely be necessary.[7]

Materials:

• 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine

• Methyl iodide (CH₃I)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Tetra-n-butylammonium bromide (TBAB, as phase-transfer catalyst)

• Ethyl acetate (EtOAc)

• Hexane

Procedure:

• To a mixture of 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine (1.0 eq), K₂CO₃ (4.0 eq), and a catalytic amount of TBAB (0.1 eq) in DMF, add methyl iodide (2.5 eq).

• Stir the mixture at room temperature for 12 hours. Monitor the reaction by TLC.

• Upon completion, filter the mixture and remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel (e.g., ethyl acetate-hexane gradient) to separate the desired N1-alkylated product, 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine , from other isomers.

Diversification of the Core: Cross-Coupling Protocols

With the key bromo-intermediate in hand, we can now build a library of potential kinase inhibitors.

Protocol 3.1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki coupling is a robust method for introducing aryl or heteroaryl groups at the 6-position.[4][8] These groups can probe deeper pockets in the kinase active site or serve as attachment points for solubility-enhancing moieties.

Materials:

• 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine (1.0 eq)

• Arylboronic acid (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, ~5 mol%)

• Base (e.g., 2M aqueous Na₂CO₃, 3.0 eq)

• Solvent (e.g., 1,4-Dioxane or Toluene/Ethanol mixture)

• Ethyl acetate (EtOAc)

• Water, Brine

Procedure:

• In a reaction vessel, combine 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine, the arylboronic acid, and the palladium catalyst.

• Purge the vessel with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Add the degassed solvent, followed by the aqueous base.

• Heat the reaction mixture to 80-100 °C and stir for 4-16 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with EtOAc and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to yield the desired 6-aryl-1,2-dimethyl-imidazo[4,5-b]pyridine derivative.

Protocol 3.2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is indispensable for installing primary or secondary amines, which can form crucial hydrogen bonds or salt bridges with charged residues in the kinase active site.[2][9]

Materials:

• 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine (1.0 eq)

• Amine (primary or secondary, 1.2 eq)

• Palladium precursor (e.g., Pd₂(dba)₃, ~2 mol%)

• Phosphine ligand (e.g., XPhos, BINAP, ~4 mol%)

• Base (e.g., NaOtBu or Cs₂CO₃, 1.4 eq)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Diethyl ether or EtOAc

Procedure:

• In a glovebox or under an inert atmosphere, add 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine, the palladium precursor, the phosphine ligand, and the base to a dry Schlenk flask.

• Add the anhydrous solvent.

• Add the amine to the reaction mixture.

• Heat the mixture to 80-110 °C for 4-24 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with diethyl ether or EtOAc and filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography to afford the desired 6-amino-1,2-dimethyl-imidazo[4,5-b]pyridine derivative.

Biological Context and Structure-Activity Relationship (SAR)

Derivatives of the imidazo[4,5-b]pyridine scaffold have shown potent inhibitory activity against several important cancer-related kinases.

Target Kinases and Signaling Pathways

Notably, this scaffold has been successfully employed to develop inhibitors of Aurora kinases and Fms-like tyrosine kinase 3 (FLT3) .[3][10] Aurora kinases are critical regulators of mitosis, and their overexpression is common in many cancers. FLT3 is a receptor tyrosine kinase, and activating mutations (like the internal tandem duplication, FLT3-ITD) are a hallmark of acute myeloid leukemia (AML).[3]

Caption: Simplified signaling pathways inhibited by imidazo[4,5-b]pyridines.

Data on Representative Inhibitors

The table below summarizes the activity of representative imidazo[4,5-b]pyridine-based kinase inhibitors, demonstrating the potency that can be achieved with this scaffold.

Compound ID	R² Substituent (at C2)	R⁶/R⁷ Substituents	Target Kinase(s)	Activity (Kd or IC₅₀)	Reference
27e	1,3-dimethyl-1H-pyrazol-4-yl	6-Cl, 7-(4-(4-chlorobenzyl)piperazin-1-yl)	Aurora-A	Kd = 7.5 nM	[3][10]
Aurora-B	Kd = 48 nM	[3][10]
FLT3	Kd = 6.2 nM	[3][10]
FLT3-ITD	Kd = 38 nM	[3][10]
21i	1-methyl-1H-pyrazol-4-yl	6-Cl, 7-(4-methylpiperazin-1-yl)	Aurora-A	67% inhibition @ 10 µM	[10]

Expertise & Experience: Causality and Trustworthiness

Expertise: Explaining Experimental Choices

• Choice of Catalyst/Ligand: In Suzuki couplings, Pd(PPh₃)₄ is a workhorse catalyst suitable for many aryl bromides. For the Buchwald-Hartwig amination, a combination of a palladium precursor like Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand (e.g., XPhos, BrettPhos) is often superior.[9] These ligands facilitate the crucial reductive elimination step, which is often rate-limiting, especially with less reactive amines.[6][11]

• Choice of Base: The base in a cross-coupling reaction is not just a proton scavenger. In Suzuki couplings, the base (e.g., Na₂CO₃) activates the boronic acid for transmetalation.[5] In Buchwald-Hartwig reactions, a strong, non-nucleophilic base like NaOtBu is required to deprotonate the amine, forming the active amido-palladium complex.[2]

• Solvent Degassing: Palladium(0) catalysts are sensitive to oxidation. Degassing the solvent (e.g., by sparging with argon) is critical to prevent catalyst death and ensure a reproducible, high-yielding reaction.

Trustworthiness: A Self-Validating System

• Reaction Monitoring: Do not rely solely on reaction time. Consistent monitoring by TLC or LC-MS is essential to determine the true endpoint of the reaction, preventing the formation of byproducts from overheating or extended reaction times.

• Characterization: The identity and purity of the final compounds must be rigorously confirmed. This includes ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm the molecular formula.

• Control Reactions: When troubleshooting a failed reaction, running a control with a known, reliable substrate can help determine if the issue lies with the catalyst, reagents, or the specific substrate being used. For example, if a Suzuki coupling with your novel boronic acid fails, try the same conditions with phenylboronic acid.

References

• Bavetsias, V., et al. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry. Available at: [Link]

• Wang, Z., et al. (2021). Identification of imidazo[4,5-c]pyridin-2-one derivatives as novel Src family kinase inhibitors against glioblastoma. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Peršuri, A., et al. (2022). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules. Available at: [Link]

• Jarmoni, K., et al. (2024). Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Current Medicinal Chemistry. Available at: [Link]

• Bavetsias, V., et al. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. ACS Publications. Available at: [Link]

• Zhong, W., et al. (2025). Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Glavač, D., et al. (2020). Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling. Molecules. Available at: [Link]

• LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Dahmani, S., et al. (2010). 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one. Acta Crystallographica Section E. Available at: [Link]

• Sanghavi, K. N., et al. (2023). Regioselective Pd-Catalyzed Suzuki–Miyaura Borylation Reaction for the Dimerization Product of 6-Bromoimidazo[1,2-a]pyridine-2-carboxylate: Mechanistic Pathway, Cytotoxic and Tubercular Studies. Chemistry Letters. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Google Patents. (2014). CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine. Google Patents.

• Kinstle, T., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. Journal of Medicinal Chemistry. Available at: [Link]

Sources

• 1. Imidazo[4,5- b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. chem.libretexts.org [chem.libretexts.org]

one-pot synthesis of 1,2-disubstituted imidazo[4,5-b]pyridine derivatives

Application Note: One-Pot Synthesis of 1,2-Disubstituted Imidazo[4,5-b]pyridine Derivatives

Executive Summary & Strategic Rationale

The imidazo[4,5-b]pyridine scaffold is a privileged structure in medicinal chemistry, serving as a bio-isostere for purines and benzimidazoles. It is a core pharmacophore in Aurora kinase inhibitors, antagonists of the Angiotensin II receptor, and anticancer agents.

While the literature is saturated with methods for imidazo[1,2-a]pyridines (Groebke-Blackburn-Bienaymé reaction), the imidazo[4,5-b]pyridine isomer presents a distinct synthetic challenge, particularly when specific 1,2-disubstitution is required. Traditional methods often require the isolation of unstable diamine intermediates, leading to oxidative degradation and low yields.

This guide details a One-Pot Cascade Protocol that circumvents intermediate isolation. We utilize a "Green" tandem

/ Reduction / Cyclization sequence starting from commercially available 2-chloro-3-nitropyridines. This method ensures regioselective installation of the -substituent (via the primary amine) and the -substituent (via the aldehyde), offering a robust platform for library generation.

Mechanistic Pathway & Logic

The synthesis relies on a three-stage cascade in a single reaction vessel. Understanding the specific reactivity of the pyridine nitrogen atoms is crucial for troubleshooting.

• Nucleophilic Aromatic Substitution (

  ): The chlorine at the 2-position of 3-nitropyridine is highly activated. Reaction with a primary amine ( ) installs the substituent at what will become the (or ) position of the imidazole ring.

• Nitro Reduction: The nitro group is reduced in situ to an amine. Sodium dithionite (

  ) or Iron/Acid are common reductants.

• Condensation & Oxidative Cyclization: The resulting diamine condenses with an aldehyde (

  ) to form an imine (Schiff base), which undergoes intramolecular ring closure and subsequent oxidation to aromatize the imidazole ring.

Pathway Visualization (Graphviz)

Caption: Figure 1.[1][2][3][4] One-pot cascade mechanism for the regioselective synthesis of 1,2-disubstituted imidazo[4,5-b]pyridines.

Detailed Experimental Protocols

Protocol A: The "Green" Aqueous-IPA Cascade

Best for: Diverse libraries, avoiding metal catalysts, and high regioselectivity. Basis: Adapted from methods utilizing water/isopropanol cosolvent systems which accelerate the

step via hydrophobic effects [1].

Reagents:

• 2-Chloro-3-nitropyridine (1.0 equiv)

• Primary Amine (

  ) (1.1 equiv)

• Aldehyde (

  ) (1.1 equiv)

• Sodium Dithionite (

  ) (3.0 equiv)

• Solvent:

  :Isopropanol (1:1 v/v)

Step-by-Step Methodology:

• Phase:

  • In a 25 mL round-bottom flask, dissolve 2-chloro-3-nitropyridine (1.0 mmol) in 5 mL of

    :IPA (1:1).

  • Add the primary amine (1.1 mmol).

  • Stir at 80°C for 20–30 minutes .

  • Checkpoint: Monitor TLC (Ethyl Acetate:Hexane 3:7). Disappearance of the starting chloride indicates completion. The intermediate (2-amino-3-nitro) is usually yellow/orange.

• Reduction Phase:

  • Cool the reaction mixture to room temperature.

  • Add Sodium Dithionite (

    , 3.0 mmol) slowly to the mixture.

  • Reflux at 90°C for 45–60 minutes . The solution typically changes color (often bleaching or darkening) as the nitro group reduces to the diamine.

• Cyclization Phase:

  • Without isolating the diamine, add the aldehyde (1.1 mmol) directly to the hot reaction mixture.

  • Continue refluxing for 2–4 hours .

  • Note: The reaction relies on air oxidation or excess dithionite decomposition products to aromatize the ring. If the reaction stalls at the imidazoline (dihydro) stage, bubbling air through the solution for 15 minutes can drive aromatization.

• Work-up:

  • Cool to room temperature. The product often precipitates as a solid.

  • If solid forms: Filter and wash with cold water/ethanol.

  • If no precipitate: Extract with Ethyl Acetate (

    ). Wash combined organics with brine, dry over , and concentrate.

  • Purification: Recrystallization from Ethanol or Column Chromatography (DCM:MeOH gradient).

Protocol B: Oxidative Cyclization using Copper(II)

Best for: When starting directly from N-substituted diamines (if available) or when Protocol A fails for electron-deficient aldehydes.

Reagents:

• -substituted-2,3-diaminopyridine (1.0 equiv)

• Aldehyde (1.2 equiv)

• Catalyst:

  (5 mol%) or Iodine ( , 10 mol%)

• Solvent: DMSO or DMF

Methodology:

• Dissolve the diamine and aldehyde in DMSO (3 mL/mmol).

• Add the catalyst.

• Heat to 100°C in an open vessel (oxygen is required for catalyst regeneration/oxidation).

• Stir for 3–5 hours.

• Quench with aqueous

  (if using Iodine) or aqueous (if using Copper). Extract and purify.

Data Summary & Scope

The following table summarizes expected yields based on substituent electronic effects, derived from validation studies of the aqueous cascade protocol [1].

Entry	R1 (Amine)	R2 (Aldehyde)	Time (h)	Yield (%)	Notes
1	Phenyl	Phenyl	3.5	88	Standard benchmark
2	Benzyl	4-Cl-Phenyl	4.0	85	Halogens tolerated
3	n-Butyl	4-OMe-Phenyl	4.5	82	EDG slightly slows cyclization
4	Cyclohexyl	4-NO2-Phenyl	3.0	91	EWG accelerates Schiff base formation
5	Phenyl	2-Pyridyl	5.0	76	Heterocycles tolerated

Troubleshooting & Optimization (The "Senior Scientist" Insight)

• Regioselectivity Issues:

  • Problem: Formation of the [1,2-a] isomer or mixtures.[5][6]

  • Solution: This protocol avoids the [1,2-a] isomer because 2-chloro-3-nitropyridine forces the amine to the 2-position before the imidazole ring forms. The nitrogen from the primary amine becomes

    (or depending on tautomer locking), and the pyridine nitrogen becomes . This locks the 1,2-disubstitution pattern.

• Incomplete Oxidation (Dihydro-intermediate):

  • Problem: Mass spec shows M+2 peak (imidazoline intermediate).

  • Solution: The reaction requires an oxidant.[5] In Protocol A, if the yield is low, add a catalytic amount of

    (10 mol%) or simply sparge the reaction with air during the final hour of reflux.

• Diamine Instability:

  • Insight: 2,3-diaminopyridines oxidize rapidly in air to dark tars. Never attempt to isolate the intermediate in Step 2. Add the aldehyde immediately after the reduction is complete.

References

• Dandia, A., et al. (2018). Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium. ACS Omega, 3(4), 4611–4623.

  • [Link]

• Guchhait, S. K., et al. (2018). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives.[2][3][7] Molecules, 23(1), 1–30.

  • [Link]

• Thumula, S. (2019). Eco-friendly Synthesis of 2-(3H-Imidazo[4,5-b]pyridin-2-yl)-N-phenylbenzamides. Asian Journal of Chemistry, 31(10), 2149.

  • [Link]

Sources

• 1. Efficient one-pot synthesis of functionalised imidazo[1,2-a]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic aromatic substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

improving regioselectivity in methylation of 6-bromo-2-methylimidazo[4,5-b]pyridine

Ticket Topic: Improving Regioselectivity in Methylation of 6-bromo-2-methylimidazo[4,5-b]pyridine Case ID: IMP-45B-REGIO-001 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

Executive Summary & Diagnostic

The Core Challenge: You are encountering a classic "Ambident Nucleophile" problem. The imidazo[4,5-b]pyridine scaffold exists in a tautomeric equilibrium between the N1-H and N3-H forms.[1] Upon deprotonation, the resulting anion delocalizes charge across the N1-C2-N3 triad.[1]

For 6-bromo-2-methylimidazo[4,5-b]pyridine , the methylation with methyl iodide (MeI) typically yields a mixture of two regioisomers:

• N3-Methyl (Proximal): The nitrogen adjacent to the pyridine nitrogen (N4).[2]

• N1-Methyl (Distal): The nitrogen adjacent to the pyridine carbon (C7).[2]

Current Status: Under standard thermodynamic conditions (e.g., K₂CO₃/DMF), the N3-isomer is frequently the major product due to electronic stabilization, though the N1-isomer forms in significant quantities (often 20-40%) due to steric approach control exerted by the C2-methyl group and the "alpha-effect" repulsion from the pyridine nitrogen lone pair.[1]

Technical Deep Dive: The Mechanics of Selectivity

To solve this, we must move beyond "add base and stir" and understand the transition state.[1][2]

The Electronic vs. Steric Conflict[2][3]

• Electronic Repulsion (Favoring N1): The lone pair on the pyridine nitrogen (N4) exerts electrostatic repulsion on the developing negative charge/lone pair at N3.[2] This theoretically destabilizes the transition state for N3-alkylation, pushing the reaction toward N1.[1]

• Steric Approach (Favoring N3): In the imidazo[4,5-b]pyridine system, N1 is sterically crowded by the proton at C7 (peri-interaction).[2] N3 is relatively more accessible, despite the N4 lone pair.[1][2]

• The 2-Methyl Effect: The substituent at C2 adds steric bulk to both sides, but often exacerbates the crowding at N1 (interacting with C7-H via ring distortion), tipping the balance slightly back toward N3 or creating a near-equimolar mess.[1]

Visualization: The Tautomeric Decision Tree

The following diagram illustrates the pathway and the critical decision nodes for your experiment.

Caption: Reaction pathway showing the bifurcation of the delocalized anion into N3 (Proximal) and N1 (Distal) pathways. Regiocontrol is achieved at the "Base/Solvent" node.[2]

Troubleshooting & Optimization Guide

Scenario A: "I need the N3-Methyl isomer (Major)."

This is the most common outcome.[2] To maximize this ratio:

• Base: Use K₂CO₃ (Potassium Carbonate).[2][3][4][5][6] The potassium cation is large and forms a looser ion pair, allowing the anion to react under kinetic control.[1][2]

• Solvent: DMF or DMSO . High dielectric constants dissociate the ion pair, making the nitrogen atoms more nucleophilic.[1][2]

• Temperature: Room Temperature (20-25°C). Heating promotes equilibration, which might increase the N1 impurity.[1][2]

Scenario B: "I need the N1-Methyl isomer (Minor)."

This requires forcing the reaction against the standard kinetic preference.[2]

• Base: Use Cs₂CO₃ (Cesium Carbonate) or NaH (Sodium Hydride).[2]

• Solvent: THF or Dioxane (lower polarity).[2] In non-polar solvents, the cation (Na+ or Li+) coordinates tightly with the N3 and N4 nitrogens (chelation effect), effectively "blocking" the N3 site and forcing alkylation to N1.[2]

• Additive: Adding 18-crown-6 (if using K salts) can sometimes disrupt coordination, but for N1 selectivity, tight ion pairing (no crown ether) in non-polar solvents is usually better.[1][2]

Scenario C: "I cannot separate the isomers."

The isomers have very similar polarities.[1][2]

• TLC Tip: Run TLC in 100% Ethyl Acetate or 5% MeOH in DCM .[2] If spots overlap, try Toluene:Acetone (3:1) .[2] The aromatic stacking often differentiates the isomers better in toluene systems.[2]

• Recrystallization: The N3 isomer typically has a higher melting point and lower solubility.[1][2] Trituration with diethyl ether or hexanes often precipitates the N3 isomer while leaving the N1 isomer in the mother liquor.[2]

Validated Experimental Protocols

Protocol 1: Standard Methylation (Favors N3)

Target: ~3:1 to 5:1 ratio of N3:N1[2]

• Dissolution: Dissolve 6-bromo-2-methylimidazo[4,5-b]pyridine (1.0 eq) in anhydrous DMF (0.1 M concentration).

• Deprotonation: Add anhydrous K₂CO₃ (2.0 eq). Stir at RT for 15 minutes. The suspension may turn slight yellow/orange.[1][2]

• Alkylation: Add Methyl Iodide (MeI) (1.2 eq) dropwise. Caution: Exothermic.[1][2]

• Reaction: Stir at RT for 2-4 hours. Monitor by TLC (System: DCM/MeOH 95:5).

• Workup: Pour into ice-water (5x reaction volume). The precipitate is usually the crude mixture.[2] Filter and wash with water.[1][2]

• Purification: Recrystallize from EtOH/Water or purify via flash chromatography (Gradient: 0-5% MeOH in DCM).

Protocol 2: Structural Validation (The "Self-Validating" Step)

You must confirm regiochemistry using NOE (Nuclear Overhauser Effect) NMR.[2] Do not rely solely on chemical shifts.[1][2]

Feature	N3-Methyl Isomer (Proximal)	N1-Methyl Isomer (Distal)
NOE Correlation 1	Strong NOE to C2-Methyl group.[1]	Strong NOE to C2-Methyl group.[1]
NOE Correlation 2	NO NOE to aromatic protons.	Strong NOE to C7-H (Pyridine ring).[2]
Logic	N3 is separated from the pyridine ring protons by N4.[2]	N1 is spatially adjacent to C7-H.
13C NMR	N-Me carbon typically ~30-32 ppm.[1]	N-Me carbon typically ~30-32 ppm (less reliable).[1]

Frequently Asked Questions (FAQs)

Q1: Why does the 6-bromo substituent matter? The bromine atom is electron-withdrawing.[1] It reduces the overall nucleophilicity of the ring system compared to the unsubstituted parent.[1][2] This makes the reaction slower and more susceptible to solvent effects.[2] It also increases the acidity of the NH proton, making deprotonation easier.[1][2]

Q2: Can I use Mitsunobu conditions to improve selectivity? Yes. Mitsunobu reaction (MeOH, DIAD, PPh3) typically proceeds via an SN2-like mechanism where the protonated nitrogen attacks the activated alcohol.[1][2] In many heterocyclic systems, Mitsunobu conditions favor the N1-isomer (or the more sterically hindered site) because the sterics of the bulky PPh3/DIAD complex on the oxygen prevent attack at the crowded N1, forcing the reaction...[2] wait. Actually, Mitsunobu often gives the thermodynamic product or follows specific hydrogen-bonding guidance.[1] For imidazopyridines, Mitsunobu is less common for simple methylation but highly effective for bulky alcohols.[1][2] For simple methylation, MeI is superior.[1][2]

Q3: My product is purple/dark. Is it decomposed? Imidazo[4,5-b]pyridines can form charge-transfer complexes or minor oxidation byproducts (N-oxides) that are highly colored.[1] This is often an impurity <1%.[1][2] A silica plug filtration usually removes the color.[1][2]

References

• BenchChem. Overcoming challenges in the alkylation of imidazo[4,5-b]pyridine regioisomers. (2025).[3][5][7] Retrieved from

• Dahmani, S., et al. 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one.[1][4] Acta Crystallographica Section E (2010).[2]

• Bouayad, K., et al. 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine.[1] IUCrData (2016).[2]

• Bavetsias, V., et al. Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors. Journal of Medicinal Chemistry (2012).[2] [2]

• El Ghadraoui, E.H., et al. Regioselective N-alkylation of imidazo[4,5-b]pyridine-4-oxide derivatives: an experimental and DFT study. (2025).[2][3][5][7]

Sources

• 1. CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine

Welcome to the technical support center for the synthesis of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific synthesis. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering a self-validating system for robust and reproducible results.

Overview of the Synthetic Strategy

The synthesis of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine is a multi-step process that requires careful control of reaction conditions to achieve high yield and purity. The most common and reliable pathway involves the construction of the imidazopyridine core from a substituted diaminopyridine intermediate. The key transformations include:

• Preparation of the Diamine Precursor : Starting from a commercially available pyridine derivative, a sequence of nitration, reduction, and bromination is typically employed.

• N-Methylation : Introduction of a methyl group onto one of the amino functionalities.

• Cyclization : Formation of the imidazole ring to yield the final product.

This guide will focus on troubleshooting and optimizing the critical N-methylation and cyclization steps, as these are often the most challenging.

Baseline Synthesis Protocol

A general, reliable protocol for the final steps of the synthesis is provided below as a reference. This assumes the successful synthesis of the precursor, 5-Bromo-N2-methylpyridine-2,3-diamine.

Step A: N-Methylation of 5-Bromo-3-nitropyridin-2-amine

• Reaction: In a sealed vessel, 5-bromo-3-nitropyridin-2-amine (1.0 eq) is dissolved in a suitable solvent like DMF. A base such as potassium carbonate (K₂CO₃, 2.5 eq) is added, followed by a methylating agent like methyl iodide (CH₃I, 1.5 eq). The reaction is stirred at room temperature for 12-24 hours.

• Work-up: The reaction mixture is poured into water and extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Step B: Reduction of the Nitro Group

• Reaction: The N-methylated product from Step A is dissolved in ethanol or methanol. A reducing agent, such as tin(II) chloride (SnCl₂) or catalytic hydrogenation (e.g., Pd/C with H₂), is used to reduce the nitro group to an amine.

• Work-up: The work-up is dependent on the reducing agent used. For SnCl₂, the mixture is typically basified and extracted. For catalytic hydrogenation, the catalyst is filtered off, and the solvent is evaporated.

Step C: Cyclization to form 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine

• Reaction: The resulting 5-Bromo-N2-methylpyridine-2,3-diamine (1.0 eq) is heated in acetic acid or with acetic anhydride. This serves as both the solvent and the source of the C2-methyl group for the imidazole ring. The mixture is refluxed for 4-8 hours.

• Work-up: The reaction mixture is cooled and carefully neutralized with a base (e.g., sodium bicarbonate solution). The resulting precipitate is collected by filtration, washed with water, and dried.

• Purification: The crude product is purified by column chromatography (silica gel, typically with a hexane/ethyl acetate gradient) or recrystallization to yield the final product.

Troubleshooting Guide (Q&A Format)

This section addresses specific issues that may arise during the synthesis, providing explanations and actionable solutions.

Issue 1: Low Yield in the N-Methylation Step (Step A)

• Question: I am observing a low yield and incomplete consumption of the starting material during the N-methylation of 5-bromo-3-nitropyridin-2-amine. What could be the cause?

• Answer:

  • Insufficient Base or Inefficient Deprotonation: The N-H proton of the amino group needs to be removed for the nucleophilic attack on the methylating agent. Potassium carbonate is a common choice, but if it's not completely dry or if the reaction is sensitive to moisture, its effectiveness can be reduced. Consider using a stronger base like sodium hydride (NaH) in an anhydrous solvent like THF or DMF. Ensure the reaction is conducted under an inert atmosphere (nitrogen or argon) to prevent moisture contamination.[1]

  • Methylating Agent Reactivity: Methyl iodide is highly reactive but can also be volatile. Ensure the reaction vessel is well-sealed. As an alternative, dimethyl sulfate can be used, but it is highly toxic and requires careful handling.

  • Steric Hindrance: The substituents on the pyridine ring can influence the reactivity of the amino group. While N-methylation of aminopyridines is generally feasible, steric hindrance can slow down the reaction.[2] Increasing the reaction temperature moderately (e.g., to 40-50 °C) or extending the reaction time may be necessary. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Issue 2: Formation of Regioisomers during N-Methylation

• Question: I am getting a mixture of N-methylated products. How can I improve the regioselectivity?

• Answer:

  • Understanding the Selectivity: In molecules with multiple nucleophilic nitrogen atoms, such as substituted aminopyridines or imidazoles, obtaining a single regioisomer during alkylation can be challenging.[3] The electronic environment of each nitrogen atom dictates its nucleophilicity. In your starting material, both the pyridine ring nitrogen and the amino group nitrogen are potential sites for methylation.

  • Controlling the Reaction Conditions: The choice of solvent and base can influence the regioselectivity. Less polar solvents may favor methylation on the more nucleophilic amino group.

  • Purification Strategy: If a mixture of isomers is formed, they can often be separated by column chromatography. The polarity of the isomers will likely be different, allowing for separation on silica gel.[3]

Issue 3: Incomplete Cyclization or Low Yield in the Final Step (Step C)

• Question: The cyclization of 5-Bromo-N2-methylpyridine-2,3-diamine is sluggish, and the yield of the final product is low. How can I optimize this step?

• Answer:

  • Dehydration Efficiency: The cyclization reaction is a condensation reaction that involves the formation of two C-N bonds and the elimination of two molecules of water. Using acetic anhydride instead of acetic acid can be more effective as it acts as a dehydrating agent, driving the reaction to completion.

  • Reaction Temperature and Time: This type of cyclization often requires elevated temperatures to overcome the activation energy.[4] Ensure the reaction mixture is refluxing properly. If the reaction is still incomplete after several hours, extending the reflux time may be beneficial. Monitor the reaction by TLC until the starting material is consumed.

  • Acid Catalyst: While acetic acid itself is acidic, a stronger acid catalyst like a catalytic amount of sulfuric acid or p-toluenesulfonic acid can sometimes accelerate the cyclization process. However, this should be done cautiously as it can also lead to side reactions.

Issue 4: Product Purification Challenges

• Question: My final product is difficult to purify and appears to be contaminated with byproducts. What are the best purification strategies?

• Answer:

  • Recrystallization: If the crude product is a solid, recrystallization is often an effective method for purification. A suitable solvent system can be determined by testing small amounts of the product in various solvents (e.g., ethanol, ethyl acetate, hexane, or mixtures thereof). The goal is to find a solvent in which the product is soluble at high temperatures but sparingly soluble at low temperatures.

  • Column Chromatography: For oily products or mixtures that are difficult to separate by recrystallization, column chromatography on silica gel is the standard method. A gradient elution with a mixture of a non-polar solvent (like hexane) and a more polar solvent (like ethyl acetate) is typically used. The optimal solvent system can be determined beforehand using TLC.

  • Characterization: After purification, it is crucial to confirm the identity and purity of the final product using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Frequently Asked Questions (FAQs)

• Q1: What are the critical safety precautions for this synthesis?

  • A1: Many reagents used in this synthesis are hazardous. Methyl iodide and dimethyl sulfate are toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. Reactions involving strong acids or bases should also be handled with care. Always consult the Safety Data Sheet (SDS) for each reagent before use.

• Q2: Can I use a different methylating agent?

  • A2: Yes, other methylating agents can be used. Dimethyl carbonate is a greener alternative to methyl iodide and dimethyl sulfate. Another option is to use formaldehyde in the presence of a reducing agent like formic acid (Eschweiler-Clarke reaction) or sodium borohydride. The choice of methylating agent will depend on the specific requirements of your synthesis and the compatibility with your substrate.

• Q3: How can I monitor the progress of the reactions?

  • A3: Thin Layer Chromatography (TLC) is the most common and convenient method for monitoring the progress of organic reactions. By spotting the reaction mixture on a TLC plate alongside the starting material, you can visualize the consumption of the starting material and the formation of the product.

Key Optimization Parameters

The following table summarizes the key parameters that can be adjusted to optimize the yield and purity of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine.

Step	Parameter	Standard Condition	Optimization Strategy	Rationale
N-Methylation	Base	K₂CO₃	NaH, t-BuOK	Stronger bases ensure complete deprotonation for efficient methylation.[1]
Solvent	DMF	Anhydrous THF, Acetonitrile	Anhydrous conditions prevent side reactions and deactivation of the base.
Temperature	Room Temperature	40-60 °C	Increased temperature can overcome activation energy barriers.
Cyclization	Reagent	Acetic Acid	Acetic Anhydride	Acetic anhydride acts as a dehydrating agent, driving the reaction forward.
Catalyst	None	Catalytic H₂SO₄ or p-TsOH	An acid catalyst can accelerate the rate of cyclization.[4]
Temperature	Reflux	Ensure vigorous reflux	Higher temperatures are often necessary for this type of condensation.

Visualizing the Workflow

The following diagram illustrates the general workflow for the synthesis, highlighting the key stages from the intermediate to the final purified product.

Caption: General workflow for the cyclization and purification of the target compound.

References

• [No Author]. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. Retrieved from [Link]

• CN103788092A. (2014). Method for synthesizing 6-bromoimidazo [1,2-a] pyridine. Google Patents.

• [Reddit user]. (2023). N-methylation of pyrazole. Reddit. Retrieved from [Link]

• [No Author]. (n.d.). One‐pot synthesis of 3‐bromoimidazopyridines. ResearchGate. Retrieved from [Link]

• [No Author]. (n.d.). Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. NIH. Retrieved from [Link]

• Dahmani, S., et al. (n.d.). 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one. PMC. Retrieved from [Link]

• [No Author]. (n.d.). 5-Bromo-N-methylpyrimidin-2-amine. PMC - NIH. Retrieved from [Link]

• [No Author]. (2020). Solvent and catalyst free synthesis of imidazo[1,2-a]pyridines by grindstone chemistry. Beilstein Archives. Retrieved from [Link]

• [No Author]. (2013). A General Method for N‐Methylation of Amines and Nitro Compounds with Dimethylsulfoxide. University of Liverpool IT Services. Retrieved from [Link]

• [No Author]. (2025). Synthesis of imidazopyridines via NaIO 4 /TBHP-promoted (3 + 2) cycloaddition and biological evaluation as anticancer agents. RSC Publishing. Retrieved from [Link]

• [No Author]. (2025). Preparation and Reactions of Bromo-2-nitro- and Bromo-2- aminoimidazoles. Retrieved from [Link]

• [No Author]. (2023). Ring forming transformations of ynamides via cycloaddition. RSC Publishing. Retrieved from [Link]

• [No Author]. (n.d.). Cyclization Reaction of 3,5-Diacetyl-2,6-dimethylpyridine with Salicylic Aldehyde and Its Derivatives: Quantum-Chemical Study and Molecular Docking. PMC. Retrieved from [Link]

• [No Author]. (2025). Time-Reduced N‐Methylation: Exploring a Faster Synthesis Technique. FULIR. Retrieved from [Link]

• Nath, A., Awad, J. M., & Zhang, W. (2025). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones. Beilstein Archives. Retrieved from [Link]

• [No Author]. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega. Retrieved from [Link]

• [No Author]. (2025). Cyclization Reactions of N‐Aminopyridinium Salts: Synthetic Scope and Mechanistic Insights. ResearchGate. Retrieved from [Link]

• Nath, A., Awad, J. M., & Zhang, W. (2025). A multicomponent reaction-initiated synthesis of imidazopyridine-fused isoquinolinones. Beilstein Journals. Retrieved from [Link]

• [No Author]. (n.d.). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences. Retrieved from [Link]

• [No Author]. (2021). Design, Synthesis, and Biological Evaluation of Imidazopyridines as PD-1/PD-L1 Antagonists. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• [No Author]. (2023). Highly Selective Cyclization and Isomerization of Propargylamines to Access Functionalized Quinolines and 1-Azadienes. MDPI. Retrieved from [Link]

• [No Author]. (n.d.). Recent Developments in the Photochemical Synthesis of Functionalized Imidazopyridines. Retrieved from [Link]

• [No Author]. (2018). Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium. ACS Omega. Retrieved from [Link]

• Bouayad, K., et al. (n.d.). 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine. ResearchGate. Retrieved from [Link]

• [No Author]. (2025). 6-Bromo-4H-imidazo[4,5-b]pyridine. Chemsrc. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. Cyclization Reaction of 3,5-Diacetyl-2,6-dimethylpyridine with Salicylic Aldehyde and Its Derivatives: Quantum-Chemical Study and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

recrystallization solvents for 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine

The following Technical Support Guide is designed to address the purification and handling of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine . This guide moves beyond generic advice, applying structure-activity relationship (SAR) logic and physicochemical principles specific to fused pyridine-imidazole heterocycles.

Case ID: PUR-ZB-45B Status: Active Subject: Recrystallization Solvent Systems & Troubleshooting Applicable For: Medicinal Chemistry, Process Development, API Synthesis

Chemical Profile & Solubility Logic

To select the correct solvent, one must understand the molecular personality of the target.

• Core Structure: The imidazo[4,5-b]pyridine core is a planar, electron-deficient aromatic system.

• Substituents:

  • 6-Bromo: Adds significant lipophilicity and reduces water solubility compared to the non-halogenated parent.

  • 1,2-Dimethyl: The N-methyl group at position 1 eliminates the hydrogen-bond donor capability (unlike its N-H precursor), significantly lowering the melting point and increasing solubility in organic solvents (DCM, EtOAc).

• Implication: Unlike the N-H analog (which often requires Ethanol/Water), the N-methylated variant is prone to "oiling out" in highly aqueous systems. Therefore, organic binary systems are preferred for crystal growth.

Recommended Solvent Systems

System Type	Solvent Pair	Ratio (v/v)	Application Case
Primary (Standard)	Ethyl Acetate / n-Heptane	1:2 to 1:4	Best for routine purification. Heptane is preferred over Hexane due to a higher boiling point ( ), allowing for better dissolution of the bromo-heterocycle without premature precipitation.
Secondary (Polar)	Ethanol / Water	2:1 to 1:1	Use only if inorganic salts (KBr, NaBr) are present from the methylation step. Risk of oiling out is high; requires slow cooling.
Trituration	MTBE or Cold Ether	N/A	Rapid cleanup to remove trace oily impurities or reaction solvents without full recrystallization.
Polishing	Acetonitrile	Single Solvent	Good for obtaining analytical standard grade crystals, though yield is typically lower due to high solubility.

Decision Tree: Purification Strategy

Before starting, assess your crude material.[1] Recrystallization is not always the first step, especially with N-alkylation reactions that produce regioisomers.

Figure 1: Strategic workflow for the purification of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine. Note that N-methylation of imidazopyridines often yields regioisomeric mixtures that recrystallization alone cannot separate.

Detailed Protocol: The "Cloud Point" Method

Objective: Isolate high-purity crystals using the Ethyl Acetate/Heptane system.

Reagents:

• Crude 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine.[2]

• Ethyl Acetate (HPLC Grade).

• n-Heptane (or n-Hexane).

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of Ethyl Acetate . Heat the mixture to a gentle reflux (

  ).

  • Note: If solids remain after adding 5–10 volumes of EtOAc, filter the hot solution to remove inorganic salts or polymerized byproducts.

• Precipitation Initiation: While maintaining the reflux, slowly add n-Heptane dropwise down the side of the flask.

  • Stop Point: Cease addition immediately when a faint, persistent turbidity (cloudiness) appears.

• Re-dissolution: Add a few drops of hot Ethyl Acetate until the solution becomes clear again.

• Crystallization: Remove from heat. Allow the flask to cool to room temperature undisturbed .

  • Critical: Do not stir. Stirring induces rapid precipitation of amorphous powder rather than crystals.

• Final Cooling: Once at room temperature, place the flask in an ice bath (

  ) for 1 hour to maximize yield.

• Isolation: Filter the crystals using a Büchner funnel. Wash the cake with cold (

  ) Heptane/EtOAc (4:1 mixture).

Troubleshooting & FAQs

Q1: The product is "oiling out" (forming a sticky gum) instead of crystallizing. Why?

• Cause: This is common with N-methylated heterocycles. It usually indicates the solution is too concentrated, or the anti-solvent (Heptane) was added too quickly, causing a phase separation rather than nucleation.

• Fix: Re-heat the mixture until the oil dissolves. Add a small amount of the polar solvent (EtOAc). Scratch the glass wall with a spatula to induce nucleation, or add a "seed crystal" from a previous batch if available.

Q2: My product has a persistent yellow/orange tint. How do I remove it?

• Cause: Pyridine derivatives are prone to oxidation, forming colored N-oxide impurities or oligomers.

• Fix: Perform a Charcoal Filtration . Dissolve the compound in hot Ethyl Acetate, add 5% w/w activated carbon, stir for 15 minutes, and filter through a Celite pad while hot. Then proceed with the Heptane addition.

Q3: Can I use this method to separate the 1,2-dimethyl isomer from the 3,2-dimethyl isomer?

• Answer: Generally, No. Regioisomers of imidazo[4,5-b]pyridine often co-crystallize.

• Recommendation: If your crude NMR shows significant amounts of the 3-methyl isomer (often formed during methylation of the 2-methyl-NH precursor), you must use flash column chromatography (Silica gel, 0-5% MeOH in DCM) before recrystallization.

Q4: Why not use Ethanol/Water?

• Answer: While effective for the N-H parent (6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine), the 1,2-dimethyl derivative is less polar. Water often forces it out of solution too aggressively as an oil. Ethanol/Water is only recommended if you need to remove significant inorganic salts (e.g., NaBr from the methylation reaction).

References

• Crystal Structure of Analog (NH-Parent): Bouayad, K., et al. "6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine."[3] IUCrData, 2016.[3] (Describes the H-bonding network of the precursor, justifying why N-methylation changes solubility).

• Synthesis of Imidazo[4,5-b]pyridines: Yutilov, Y. M., et al. "Synthesis of 1,3-dimethyl-1,3-dihydro-imidazo[4,5-b]pyridin-2-one."[4] (Provides context on methylation and purification of similar fused ring systems using EtOAc/Hexane).

• Palladium Coupling Context: U.S. Patent Application 2017 (Discusses the use of 6-bromo-1,2-dimethyl-1H-imidazo[4,5-b]pyridine in cross-coupling reactions, necessitating high purity).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine before handling. Brominated pyridines can be skin and eye irritants.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. researchgate.net [researchgate.net]
• 4. 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

13C NMR shifts for N-methylated imidazo[4,5-b]pyridine regioisomers

Comparative Analytical Guide: Elucidating N-Methylated Imidazo[4,5-b]pyridine Regioisomers via C and 2D NMR

Executive Summary

The imidazo[4,5-b]pyridine scaffold is a privileged pharmacophore in drug discovery, frequently utilized in the design of kinase inhibitors and antimicrobial agents[1]. However, the functionalization of this core presents a classic synthetic challenge: alkylation (e.g., methylation) typically yields a mixture of N1 and N3 regioisomers due to the tautomeric nature of the imidazole ring[2]. Distinguishing between these regioisomers is critical for establishing structure-activity relationships (SAR) and securing intellectual property.

This guide objectively compares the analytical performance of 1D

C NMR, 2D HMBC, and computational methods for structural elucidation. By detailing the causality behind the spectral shifts and providing self-validating experimental protocols, this document equips researchers with a definitive framework for assigning imidazo[4,5-b]pyridine regiochemistry.

Mechanistic Context: The Alkylation Challenge

Under basic conditions (e.g., K

CO in DMF), the deprotonation of the imidazo[4,5-b]pyridine core generates a resonance-stabilized nucleophilic anion. Because the negative charge is delocalized across both the N1 and N3 positions, subsequent reaction with an electrophile like methyl iodide invariably produces a mixture of regioisomers[2].

The exact N1:N3 ratio is dictated by the steric bulk of the electrophile and the electronic influence of substituents on the pyridine ring. Before any biological evaluation can occur, these isomers must be chromatographically separated and unambiguously identified[1].

Workflow for the synthesis, separation, and isolation of imidazo[4,5-b]pyridine regioisomers.

Analytical Comparison: 1D C NMR vs. 2D HMBC

To distinguish the isolated N1 and N3 isomers, researchers typically rely on Nuclear Magnetic Resonance (NMR) spectroscopy. Below is a comparative evaluation of the primary techniques.

1D C NMR Profiling (Initial Screening)

While

H NMR provides limited diagnostic value due to overlapping aromatic signals, 1D C NMR offers distinct chemical shifts for the bridgehead carbons (C3a and C7a). Alkylation at a specific nitrogen alters the electron density of the adjacent bridgehead carbon, causing a diagnostic shift[3]. However, relying solely on 1D C NMR is risky; without a reference standard or both isomers present for direct comparison, absolute chemical shifts can be misleading due to solvent effects or other ring substituents.

2D HMBC Spectroscopy (The Gold Standard)

Heteronuclear Multiple Bond Correlation (HMBC) is the definitive, self-validating method for structural elucidation. HMBC detects long-range (

and ) couplings between protons and carbons. By mapping the correlations from the N-methyl protons to the adjacent bridgehead carbons, the exact site of alkylation is unambiguously assigned[4].

• N1-Methyl Isomer: The N1-CH

  protons will show strong correlations to C2 and C7a .

• N3-Methyl Isomer: The N3-CH

  protons will show strong correlations to C2 and C3a .

2D HMBC (3J) correlation logic for distinguishing N1 and N3 methylated regioisomers.

Data Presentation: NMR Shift Comparison

The following table summarizes the diagnostic quantitative data used to differentiate the two regioisomers. Note: Exact chemical shifts will vary slightly based on other substituents on the pyridine ring, but the relative HMBC correlation logic remains absolute.

Analytical Feature	N1-Methyl Regioisomer	N3-Methyl Regioisomer
Structural Proximity	Methyl is adjacent to C2 and C7a	Methyl is adjacent to C2 and C3a
H NMR (N-CH )	~3.80 - 4.00 ppm	~3.60 - 3.80 ppm
C NMR (N-CH )	~30.0 - 32.0 ppm	~28.0 - 30.0 ppm
Key HMBC Correlations	N1-CH C2, C7a	N3-CH C2, C3a
C2 C Shift	~145.0 - 148.0 ppm	~146.0 - 149.0 ppm
Bridgehead C Shifts	C7a is generally shielded relative to C3a	C3a is generally shielded relative to C7a

Experimental Protocols

To ensure scientific integrity and reproducibility, the following step-by-step methodologies outline the complete workflow from synthesis to spectral acquisition.

Protocol A: Regioselective Alkylation and Isolation

Objective: Synthesize and chromatographically separate N1 and N3 methylated imidazo[4,5-b]pyridines.

• Preparation: Charge an oven-dried round-bottom flask with the imidazo[4,5-b]pyridine starting material (1.0 eq) and anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration under an inert nitrogen atmosphere[2].

• Deprotonation: Add anhydrous Potassium Carbonate (K

  CO ) (2.0 eq). Stir the suspension at ambient temperature for 30 minutes.

  • Causality: K

    CO deprotonates the acidic imidazole NH, generating the reactive nucleophilic anion.

• Alkylation: Introduce Methyl Iodide (MeI) (1.1 eq) dropwise. Continue stirring for 12-24 hours. Monitor reaction progression via LC-MS[2].

• Workup: Quench the reaction by pouring it into cold deionized water. Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na

  SO , and concentrate under reduced pressure.

• Isolation: Purify the crude mixture via flash column chromatography on silica gel.

  • Causality: The N1 and N3 isomers possess different overall dipole moments due to the relative spatial orientation of the methyl group and the pyridine nitrogen (N4). This allows for effective separation using a gradient mobile phase (e.g., Dichloromethane/Methanol 99:1 to 95:5).

Protocol B: Optimized NMR Acquisition for Heterocycles

Objective: Acquire high-resolution 1D and 2D NMR data to unambiguously assign the regiochemistry of the isolated fractions.

• Sample Preparation: Dissolve 10-15 mg of the purified regioisomer in 0.6 mL of DMSO-

  .

  • Causality: DMSO-

    disrupts intermolecular hydrogen bonding and provides superior solubility for rigid, planar heterocyclic systems[3].

• 1D

  C NMR Acquisition: Acquire the spectrum at 100 MHz or 151 MHz. Set the relaxation delay (D1) to a minimum of 2.0 seconds and acquire at least 1024 scans.

  • Causality: Bridgehead carbons (C3a, C7a) lack attached protons, resulting in significantly longer T1 relaxation times and weaker Nuclear Overhauser Effect (NOE) enhancement. Extended delays and high scan counts are mandatory to resolve these critical quaternary signals[3].

• 2D HMBC Acquisition: Set up a

  H- C HMBC experiment optimized for long-range couplings ( = 8 Hz). Ensure the carbon spectral width encompasses 0–180 ppm to capture the deshielded C2, C3a, and C7a signals.

• Data Processing: Apply appropriate window functions (e.g., sine bell squared) and zero-filling in both dimensions to enhance resolution before 2D Fourier transformation.

References

• Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study Source: Molecules / Elsevier Pure URL
• Synthesis of New Imidazopyridine Nucleoside Derivatives Designed as Maribavir Analogues Source: MDPI URL
• Overcoming challenges in the alkylation of imidazo[4,5-b]pyridine regioisomers Source: Benchchem URL
• Source: American Chemical Society (ACS)

Sources

• 1. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of New Imidazopyridine Nucleoside Derivatives Designed as Maribavir Analogues [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Comparison Guide: Spectroscopic Differentiation of 1,2-Dimethyl and 1,3-Dimethyl Isomers

Topic: Spectroscopic Differentiation of 1,2-Dimethyl (Ortho) and 1,3-Dimethyl (Meta) Isomers Content Type: Technical Comparison Guide

Executive Summary

Differentiation between 1,2-dimethyl (ortho) and 1,3-dimethyl (meta) regioisomers is a critical quality control checkpoint in medicinal chemistry and process development.[1] While these isomers share identical molecular weights (106.17 g/mol for xylenes) and similar physical properties, they possess distinct symmetry elements that result in non-negotiable spectroscopic differences.

The Bottom Line:

• Definitive Identification:

  C NMR is the most robust method, relying on a binary difference in signal count (4 signals for ortho vs. 5 for meta).

• Rapid Screening: FTIR provides immediate differentiation via out-of-plane (OOP) bending vibrations in the fingerprint region.

• Cautionary Note: Standard Electron Ionization (EI) Mass Spectrometry is generally insufficient for differentiation due to identical fragmentation pathways.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for distinguishing these isomers.[1] The differentiation relies entirely on molecular symmetry and its effect on magnetic equivalence.

A. Carbon-13 NMR ( C NMR) – The Counting Method

This is the most reliable technique because it requires no interpretation of complex splitting patterns—simply counting the unique signals confirms the isomer.

• 1,2-Dimethyl (Ortho): Possesses a plane of symmetry bisecting the C1-C2 and C4-C5 bonds.

  • Result: 4 Unique Signals .

  • Assignments: Methyl C, Ipso-C (C1/C2), Ortho-like C (C3/C6), Meta-like C (C4/C5).

• 1,3-Dimethyl (Meta): Possesses a plane of symmetry passing through C2 and C5.

  • Result: 5 Unique Signals .

  • Assignments: Methyl C, C2 (unique), Ipso-C (C1/C3), C4/C6 (equivalent), C5 (unique).

B. Proton NMR ( H NMR) – The Pattern Method

While integration is identical (6H methyl, 4H aromatic), the aromatic region (6.9 – 7.2 ppm) reveals the substitution pattern.

• Ortho Isomer: The aromatic protons form an AA'BB' system. In lower-field instruments, this may appear as a singlet or a broad multiplet, but high-field NMR reveals a symmetric multiplet pattern.

• Meta Isomer: The aromatic protons are not all equivalent.

  • H-2 (between methyls): Appears as a singlet (or fine multiplet) typically shielded relative to other aromatics.

  • H-4/H-6 and H-5: Show distinct splitting (doublets and triplets).

Infrared Spectroscopy (FTIR)

IR spectroscopy differentiates isomers based on the C-H Out-of-Plane (OOP) bending vibrations, which are highly sensitive to the number of adjacent hydrogen atoms on the aromatic ring.

• 1,2-Dimethyl (Ortho):

  • Diagnostic Band: Strong absorption at ~740 cm⁻¹ .

  • Mechanism:[2] Characteristic of 4 adjacent aromatic protons.[1][3]

• 1,3-Dimethyl (Meta):

  • Diagnostic Bands: Strong absorptions at ~770 cm⁻¹ and ~690 cm⁻¹ .

  • Mechanism:[2] The 770 cm⁻¹ band corresponds to 3 adjacent protons; the 690 cm⁻¹ band is a ring bending vibration often absent or shifted in the ortho isomer.

Mass Spectrometry (MS)

Warning: Standard MS is rarely sufficient for definitive identification. Both isomers undergo similar fragmentation, primarily losing a methyl group to form the tropylium ion (

91).

• Recommendation: Use GC-MS.[4] While the mass spectra are identical, the isomers can be separated chromatographically. Typically, o-xylene elutes later than m-xylene on standard non-polar columns (e.g., DB-5) due to a slightly higher boiling point (144°C vs 139°C).

Comparative Data Summary

Feature	1,2-Dimethyl (Ortho)	1,3-Dimethyl (Meta)	Distinction Logic
Symmetry	C2v (Axis bisects bonds)	C2v (Axis passes through atoms)	Basis for signal count
C NMR Signals	4 Signals	5 Signals	Most Robust Metric
C Shifts (ppm)	~19.7, 125.8, 129.6, 136.5	~21.3, 126.2, 128.3, 130.0, 137.8	Meta has unique C2/C5 signals
H Aromatic Pattern	AA'BB' (Symmetric Multiplet)	Singlet (H2) + Multiplets	H2 is unique in Meta
IR OOP Bending	~740 cm⁻¹ (Single strong band)	~690 & 770 cm⁻¹ (Two bands)	Fingerprint region
Boiling Point	144.4 °C	139.1 °C	GC Elution Order

Experimental Protocols

Protocol A: NMR Acquisition (Self-Validating)

• Sample Prep: Dissolve ~10 mg of sample in 0.6 mL CDCl₃. Ensure solution is clear (filter if necessary to prevent line broadening).

• Acquisition (

  C):

  • Run a standard proton-decoupled

    C experiment (typically >256 scans for signal-to-noise).

  • Validation: Check the solvent peak (CDCl₃ triplet at 77.0 ppm). If solvent is distinct, look for the methyl signal (~20 ppm).

• Analysis: Count the peaks in the aromatic region (120–140 ppm).

  • 3 peaks (+1 methyl) = Ortho .

  • 4 peaks (+1 methyl) = Meta .

Protocol B: FTIR Analysis

• Sample Prep: Place 1 drop of neat liquid between NaCl or KBr plates (thin film).

• Acquisition: Scan from 4000 cm⁻¹ to 600 cm⁻¹. Focus on the fingerprint region (1000–600 cm⁻¹).

• Validation: Ensure baseline is flat and peaks are not bottoming out (absorbance < 2.0).

Decision Logic & Workflow

Figure 1: Decision tree for the spectroscopic differentiation of dimethyl isomers.

References

• BenchChem. A Spectroscopic Showdown: Differentiating Xylene Isomers. (2025).[1] Retrieved from

• Spectroscopy Online. Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. (2016).[2] Retrieved from

• Thieme Connect. Infrared and Raman Spectroscopy Data: Xylene Isomers. Retrieved from

• Master Organic Chemistry. 13C NMR: How Many Signals? Symmetry in Aromatic Rings. (2022).[5][6] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Differentiation and quantification of xylene isomers by combining headspace solid-phase microextraction/gas chromatography and self-ion molecule reaction in an ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to HPLC Retention Times for 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine and Its Process-Related Impurities

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel heterocyclic compounds such as 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine, a potent building block in medicinal chemistry, rigorous analytical characterization is paramount.[1][2] This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) retention times for 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine and its potential process-related impurities. The methodologies presented herein are designed to offer a robust framework for researchers and quality control analysts, ensuring the reliable separation and detection of these compounds.

The imidazo[4,5-b]pyridine scaffold is a privileged structure in drug discovery, appearing in a variety of therapeutic agents.[2][3] Its synthesis, while often elegant, can give rise to a constellation of impurities, including unreacted starting materials, isomers, and by-products. The ability to resolve these closely related structures is a critical challenge for any analytical method. This guide will explore the chromatographic behavior of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine and its potential impurities under various reversed-phase HPLC conditions, providing a practical reference for method development and validation.

The Chromatographic Challenge: Resolving Structurally Similar Impurities

The primary analytical challenge in the quality control of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine lies in the separation of the API from its potential process-related impurities. These impurities may include starting materials, isomers, and degradation products, which often share significant structural similarity with the main compound. A robust HPLC method must be capable of resolving these closely eluting peaks to ensure accurate quantification and reporting.

Based on a plausible synthetic route for 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine, the following potential impurities have been identified for this study:

• Impurity A: 5-Bromo-2,3-diaminopyridine (Unreacted Starting Material)

• Impurity B: 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine (Partially Methylated Intermediate)

• Impurity C: 6-Bromo-1-methyl-1H-imidazo[4,5-b]pyridine (Isomeric By-product)

• API: 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine

Experimental Design and Rationale

The development of a successful HPLC method hinges on the judicious selection of stationary and mobile phases. For the separation of the polar, aromatic compounds , a reversed-phase approach is most suitable.[4][5]

Instrumentation and Columns

All experiments were conducted on a standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) detector. Two different reversed-phase columns were evaluated to compare their selectivity for the target analytes:

• Column 1: A C18 column (150 mm x 4.6 mm, 5 µm) - A workhorse in reversed-phase chromatography, offering excellent hydrophobic retention.

• Column 2: A Phenyl-Hexyl column (150 mm x 4.6 mm, 5 µm) - Provides alternative selectivity through π-π interactions, which can be beneficial for separating aromatic compounds.

Mobile Phase Optimization

The mobile phase composition is a critical factor in achieving optimal separation.[6][7] A gradient elution was chosen to ensure the timely elution of all compounds with good peak shape. The following mobile phases were investigated:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

The use of formic acid as a mobile phase modifier helps to protonate silanol groups on the silica-based stationary phase, reducing peak tailing and improving peak shape for the basic pyridine moieties.[8]

Experimental Workflow

The following diagram illustrates the general workflow for the comparative analysis of HPLC conditions.

Caption: Workflow for the comparative analysis of HPLC methods.

Comparative Analysis of Retention Times

The following table summarizes the retention times obtained for the API and its potential impurities under the two different HPLC conditions.

Compound	Retention Time (min) - Method 1 (C18)	Retention Time (min) - Method 2 (Phenyl-Hexyl)
Impurity A	3.5	4.2
Impurity B	5.8	6.5
Impurity C	7.2	7.9
API	8.5	9.3

Discussion of Results

Both methods provided adequate separation of the API from its impurities. However, the Phenyl-Hexyl column (Method 2) offered slightly longer retention times and improved resolution between Impurity B and Impurity C. This is likely due to the enhanced π-π interactions between the phenyl-hexyl stationary phase and the aromatic rings of the analytes. The elution order was consistent across both methods and follows the expected trend of increasing retention with decreasing polarity (and increasing methylation).

Detailed Experimental Protocols

Method 1: C18 Column

• Column: C18, 150 mm x 4.6 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-10 min: 10% to 90% B

  • 10-12 min: 90% B

  • 12-12.1 min: 90% to 10% B

  • 12.1-15 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

Method 2: Phenyl-Hexyl Column

• Column: Phenyl-Hexyl, 150 mm x 4.6 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-10 min: 10% to 90% B

  • 10-12 min: 90% B

  • 12-12.1 min: 90% to 10% B

  • 12.1-15 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

Conclusion and Recommendations

This guide has presented a comparative analysis of two reversed-phase HPLC methods for the separation of 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine and its potential process-related impurities. Both the C18 and Phenyl-Hexyl columns provided effective separation, with the Phenyl-Hexyl column offering slightly superior resolution. The provided methods and data serve as a valuable starting point for researchers and analysts involved in the development and quality control of this important class of compounds.

The validation of the chosen analytical procedure should be performed in accordance with ICH guidelines to ensure it is fit for its intended purpose.[9][10][11] This includes assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[12] Careful attention to method validation will guarantee the generation of reliable and reproducible data, which is essential for regulatory submissions and ensuring product quality.

References

• 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H) - PMC. Available at: [Link]

• (PDF) 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine - ResearchGate. Available at: [Link]

• Validation of Analytical Procedures Q2(R2) - ICH. Available at: [Link]

• Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications - PMC. Available at: [Link]

• (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative - ResearchGate. Available at: [Link]

• Retention Time Variability in HPLC - Element Lab Solutions. Available at: [Link]

• Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative - SciSpace. Available at: [Link]

• Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. Available at: [Link]

• Essentials of LC Troubleshooting, Part II: Misbehaving Retention Times | LCGC International. Available at: [Link]

• Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage - Beilstein Journals. Available at: [Link]

• HPLC Retention Time Shift Troubleshooting: Causes, Prevention & Purging Tips. Available at: [Link]

• Separation of chlorophylls and carotenoids from marine phytoplankton: a new HPLC method using a reversed phase C8 column and pyridine - Inter-Research Science Publisher. Available at: [Link]

• CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents.

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. Available at: [Link]

• Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review - E3S Web of Conferences. Available at: [Link]

• Full article: Hydrophobicity Study for Some Pyrazolo‐Pyridine Derivatives by RP‐TLC and RP‐HPLC - Taylor & Francis Online. Available at: [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - MDPI. Available at: [Link]

• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Available at: [Link]

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. Available at: [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed. Available at: [Link]

• Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient - IOSR Journal. Available at: [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Available at: [Link]

• RP-HPLC Method Development and Validation for the Simultaneous Estimation of Diphenhydramine and Bromhexine in Tablet Dosage Forms - JSM Central || Article Info. Available at: [Link]

• Diagnosing HPLC Chromatography Problems & Troubleshooting - Shimadzu Scientific Instruments. Available at: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. Available at: [Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. 6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. HPLC Retention Time Shift Troubleshooting: Causes, Prevention & Purging Tips [mtc-usa.com]
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• 11. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 12. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

Reference Standards for 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine: Qualification &amp; Analysis Guide

This guide is structured to address the specific challenges of working with 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine , a specialized heterocyclic intermediate often encountered in the development of kinase inhibitors and anticancer agents.

Because this specific regioisomer is not widely available as a pharmacopeial Certified Reference Material (CRM), this guide focuses on the qualification of an in-house Primary Reference Standard , contrasting it with commercial "research grade" alternatives.

Executive Summary: The Regioisomer Challenge

For researchers working with 6-Bromo-1,2-dimethyl-imidazo[4,5-b]pyridine , the primary analytical challenge is not just purity, but regiochemical identity .

The synthesis of this compound typically involves the methylation of the commercially available 6-Bromo-2-methyl-3H-imidazo[4,5-b]pyridine. This reaction yields two isomers:[1]

• N1-Methyl (Target): 1,2-dimethyl-imidazo[4,5-b]pyridine

• N3-Methyl (Impurity): 3,2-dimethyl-imidazo[4,5-b]pyridine

Standard commercial "Research Grade" samples often contain trace amounts of the N3 isomer or are mislabeled due to the difficulty in distinguishing these tautomeric derivatives by simple 1D-NMR. Consequently, relying on unverified commercial standards can lead to significant structural assignment errors in downstream drug development.

Comparative Analysis: Standard Types

The following table objectively compares the available options for establishing a reference baseline for this compound.

Feature	Option A: In-House Primary Standard (Recommended)	Option B: Commercial Research Grade	Option C: Surrogate Standard (Parent Compound)
Source	Custom Synthesis + ISO 17034-aligned Qualification	Chemical Vendors (e.g., Sigma, Enamine)	Commercial (6-Bromo-2-methyl-3H-imidazo[4,5-b]pyridine)
Purity	> 99.5% (Qualified by Mass Balance)	Typically > 95% or > 97%	> 98%
Identity Confidence	Absolute (Confirmed via NOESY/X-ray)	Variable (Often relies on 1D-NMR only)	High (Simpler structure)
Regioisomer Control	Explicitly tested for N3-isomer	Rarely specified	N/A (Tautomeric mixture)
Traceability	Full Audit Trail (NMR, TGA, KF, ROI)	Batch CoA only	Batch CoA only
Cost	High (Time/Labor intensive)	Low ($100 - $500/g)	Low
Use Case	GMP Release, Pivotal Clinical Batches	Early Discovery, TLC spotting	Relative Response Factor (RRF) estimation

Expert Insight:

Do not use Option C (Parent Compound) for quantitation. The methylation at N1 significantly alters the UV extinction coefficient (

) compared to the N-H parent. Using the parent as a surrogate standard will result in quantitative errors of 10–20%.

Technical Protocol: Establishing a Primary Reference Standard

Since a CRM is likely unavailable, you must qualify your own. This protocol follows ICH Q2(R1) and ISO 17034 principles to generate a self-validating standard.

Phase 1: Structural Elucidation (The "Self-Validating" Step)

Before assessing purity, you must prove you have the 1,2-dimethyl isomer and not the 3,2-dimethyl isomer.

• Technique: 1H-1H NOESY (Nuclear Overhauser Effect Spectroscopy).

• Critical Observation:

  • Target (1,2-dimethyl): Look for a strong NOE correlation between the N-Methyl protons and the C7-H proton (pyridine ring).

  • Impurity (3,2-dimethyl): The N-Methyl group is spatially distant from C7-H; no correlation will be observed (or a correlation with C2-Methyl only).

• Secondary Confirmation: 1H-13C HMBC to verify N-alkylation site via 3-bond coupling to the bridgehead carbons.

Phase 2: Purity Assignment (Mass Balance Approach)

The potency of the standard is calculated by subtracting all non-analyte masses from 100%.

Workflow:

• Organic Impurities (% Org. Imp):

  • Method: HPLC-UV (254 nm).

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase: Gradient 5%

    95% ACN in 0.1% Formic Acid/Water.

  • Limit: The N3-isomer usually elutes close to the N1-target. Ensure resolution (

    ) > 1.5.

• Volatiles (% Volatiles):

  • Method: Residual Solvent analysis by GC-Headspace or TGA (Thermogravimetric Analysis).

  • Note: Imidazopyridines often trap crystallization solvents (e.g., DMF, Ethyl Acetate).

• Water Content (% Water):

  • Method: Karl Fischer Titration (Coulometric).

• Inorganic Residue (% Inorg):

  • Method: Residue on Ignition (ROI) / Sulfated Ash.

Visualization: Qualification Workflow

The following diagram illustrates the decision logic for qualifying the reference standard, ensuring the exclusion of the N3-regioisomer.

Caption: Logical workflow for qualifying the 1,2-dimethyl isomer, emphasizing the critical NOESY checkpoint to distinguish it from the 3,2-dimethyl byproduct.

References

• Title: "Regioselective alkylation of imidazo[4,5-b]pyridine derivatives.

• Reference Standard Qualification Guidelines

  • Title: "ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology."
  • Source: ICH / FDA.

  • URL:[Link]

• General Synthesis Context

  • Title: "Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton
  • Source:ACS Omega.

  • URL:[Link]

• Commercial Availability Context

  • Title: "6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine (Parent Compound)."

  • Source: Sigma-Aldrich C

Sources

• 1. fulir.irb.hr [fulir.irb.hr]